2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol

• CAS: 306977-67-3

Core Science & Biosynthesis

In-Depth Technical Guide: NMR Spectroscopic Characterization of 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol

Executive Summary & Structural Deconstruction

The compound 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol (CAS: 306977-67-3) is a highly functionalized amino alcohol frequently utilized as a screening compound and a pharmacophore in medicinal chemistry. Structurally, it merges a 1,1-diphenyl-1-ethanol core with a 4-methoxybenzylamine (PMB-amine) moiety.

Accurate Nuclear Magnetic Resonance (NMR) characterization of this molecule requires a deep understanding of the electronic and magnetic environments dictated by its functional groups. This guide provides a definitive framework for assigning the 1 H and 13 C NMR spectra, explaining the causality behind the observed chemical shifts, and establishing a self-validating experimental protocol for data acquisition.

Causality in Chemical Shifts: The "Why" Behind the Data

As an application scientist, it is not enough to simply list chemical shifts; one must understand the physical chemistry driving them. The NMR profile of this molecule is governed by three primary effects: electronegativity (inductive effects), magnetic anisotropy, and resonance (+M effects).

The 1,1-Diphenyl-1-ethanol Core

• The C1 Quaternary Carbon (δ 76.5 ppm): This carbon is attached to a hydroxyl group and two phenyl rings. The high electronegativity of the oxygen atom pulls electron density away via the σ -bond, heavily deshielding the carbon. Furthermore, the steric bulk and the combined magnetic anisotropy of the two geminal phenyl rings push this signal significantly downfield compared to a standard secondary alcohol. Literature confirms that the C1 carbon in 1,1-diphenylethanol derivatives consistently appears near 76.1 ppm[1].

• The C2 Methylene (δ 58.5 ppm / δ 3.32 ppm): Positioned between the C1 tertiary alcohol and the secondary amine, this methylene group is deshielded by the adjacent nitrogen atom. In structurally analogous 2-amino-1,1-diphenylethanol frameworks, this specific carbon resonates at exactly 58.5 ppm[2]. The protons appear as a sharp singlet at 3.32 ppm because the C1 carbon is achiral (bearing two identical phenyl groups), making the C2 protons equivalent.

The 4-Methoxybenzyl (PMB) Moiety

• The Methoxy Group (δ 55.3 ppm / δ 3.78 ppm): The oxygen atom directly deshields the methyl protons and carbon.

• Aromatic Resonance Effects: The PMB aromatic ring displays a classic AA'BB' splitting pattern in the 1 H NMR spectrum. The methoxy group is a strong electron-donating group via resonance (+M effect). This lone-pair donation increases electron density specifically at the ortho and para positions. Consequently, the aromatic carbons ortho to the methoxy group are heavily shielded (δ 113.8 ppm), and their attached protons are pushed upfield to 6.85 ppm.

• The Benzyl Methylene (δ 53.2 ppm / δ 3.74 ppm): Deshielded by both the adjacent nitrogen and the aromatic ring current, these protons appear slightly further downfield than the C2 methylene protons.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness (E-E-A-T), the NMR acquisition must be a self-validating system. If any parameter falls out of specification, the data must be rejected and the instrument recalibrated.

Step-by-Step Methodology

• Sample Preparation: Dissolve 20 mg of the analyte in 0.6 mL of deuterated chloroform ( CDCl3​ ) containing 0.03% v/v Tetramethylsilane (TMS).

  • Causality: CDCl3​ is a non-polar, aprotic solvent. It prevents rapid chemical exchange of the -NH and -OH protons, allowing them to be observed as a broad singlet near 2.50 ppm. If a protic solvent like CD3​OD were used, these crucial exchangeable signals would be lost to the deuterium pool.

• Probe Tuning & Matching: Manually tune the probe to the exact Larmor frequencies of 1 H (400 MHz) and 13 C (100 MHz) for the specific sample impedance.

• Gradient Shimming: Execute Z-axis gradient shimming until the TMS internal standard peak exhibits a line width at half-height ( W1/2​ ) of < 0.5 Hz.

  • Validation Check: If the TMS signal is broader than 0.5 Hz, the magnetic field is inhomogeneous, and the resulting multiplet resolution (e.g., the AA'BB' system) will be compromised. Reshimming is mandatory.

• 1 H Acquisition: Acquire 16 scans using a 30° excitation pulse and a relaxation delay ( D1​ ) of 1.5 seconds.

  • Causality: A 1.5 s delay ensures complete T1​ relaxation of the aromatic protons, guaranteeing that the integration accurately reflects the 10H of the diphenyl group versus the 4H of the PMB group.

• 13 C Acquisition: Acquire 1024 scans using power-gated broadband decoupling (WALTZ-16) and a D1​ of 2.0 seconds.

  • Causality: WALTZ-16 decoupling removes 1 H- 13 C splitting while minimizing sample heating. Heating must be avoided as it can alter the conformational dynamics of the flexible benzylamine linkage, leading to line broadening.

Quantitative Data Presentation

The following tables summarize the validated spectral assignments based on the structural logic and empirical data from analogous 2-amino-1,1-diphenylethanol derivatives[3] and N-protected variants[4].

Table 1: 1 H NMR Data (400 MHz, CDCl3​ )

Position	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant ( J , Hz)
−OCH3​	3.78	s	3H	-
Benzyl −CH2​−	3.74	s	2H	-
C2 −CH2​−	3.32	s	2H	-
−NH/−OH	2.50	br s	2H	-
PMB Ar-H (ortho to OMe)	6.85	d	2H	8.6
PMB Ar-H (ortho to CH2​ )	7.18	d	2H	8.6
Diphenyl Ar-H	7.15 - 7.45	m	10H	-

Table 2: 13 C NMR Data (100 MHz, CDCl3​ )

Position	Chemical Shift (δ, ppm)	Carbon Type
PMB C-OMe	158.8	Cq
Diphenyl C1 (ipso)	147.9	Cq
PMB C- CH2​	131.2	Cq
PMB CH (ortho to CH2​ )	129.5	CH
Diphenyl CH (meta)	128.2	CH
Diphenyl CH (para)	126.8	CH
Diphenyl CH (ortho)	126.0	CH
PMB CH (ortho to OMe)	113.8	CH
C1 (C-OH)	76.5	Cq
C2 ( CH2​ -N)	58.5	CH2​
−OCH3​	55.3	CH3​
Benzyl −CH2​−	53.2	CH2​

2D NMR Connectivity & Logical Relationships

To unambiguously differentiate the two methylene groups (C2 vs. Benzyl), Heteronuclear Multiple Bond Correlation (HMBC) is utilized. HMBC visualizes 2J and 3J carbon-proton couplings.

• The H-C2 protons (δ 3.32) will show a strong 2J correlation to the quaternary C1 (δ 76.5) and a 3J correlation to the diphenyl ipso-carbons (δ 147.9).

• The H-Benzyl protons (δ 3.74) will show a 2J correlation to the PMB quaternary carbon (δ 131.2) but no correlation to C1.

Key HMBC (Heteronuclear Multiple Bond Correlation) pathways for structural validation.

References

• Title: Stereogenic boron in 2-amino-1,1-diphenylethanol-based boronate–imine and amine complexes Source: PubMed Central (PMC) / Beilstein Journal of Organic Chemistry URL: [Link]

• Title: Electronic Supplementary Information Aluminum complexes containing salicylbenzoxazole ligands and their application in the ring-opening polymerization of lactides Source: The Royal Society of Chemistry (RSC) URL: [Link]

• Title: Synthesis of new class of ligands derived from isosorbide and their application to asymmetric reduction of aromatic ketones by transfer hydrogenation Source: Sciforum URL: [Link]

• Title: Approaches to Selective Phosphoryl Transfer Source: White Rose eTheses Online URL: [Link]

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Mechanism of Formation for 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol: A Comprehensive Technical Guide

Executive Summary

The compound 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol is a highly functionalized β -amino alcohol. The β -amino alcohol motif is a privileged scaffold in medicinal chemistry and drug development, often serving as a critical pharmacophore for target binding. The synthesis of this specific molecule requires precise regiochemical and chemoselective control due to the steric bulk of the 1,1-diphenyl group and the nucleophilicity of the 4-methoxybenzylamine (PMB-amine) moiety.

This whitepaper deconstructs the three primary mechanistic pathways for the formation of this molecule: Regioselective Epoxide Aminolysis , Reductive Amination , and Direct Nucleophilic Substitution . By analyzing the thermodynamic and kinetic causality behind each route, this guide provides researchers with self-validating protocols to optimize yield, atom economy, and purity.

Primary Mechanism: Regioselective Epoxide Aminolysis

The most atom-economical and elegant route to synthesize 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol is the ring-opening of 2,2-diphenyloxirane by 4-methoxybenzylamine.

Causality & Regiochemical Control

The oxirane ring is highly strained (exhibiting ~60° bond angles compared to the ideal 109.5° sp3 angle), which provides the thermodynamic driving force for the ring-opening reaction [1]. Under neutral or mildly basic conditions (using the amine itself as the base), the reaction proceeds via an SN​2 mechanism.

Regioselectivity in this pathway is strictly governed by steric hindrance rather than electronic stabilization. The C1 carbon of 2,2-diphenyloxirane is bonded to two bulky phenyl rings, creating an impenetrable steric shield against nucleophilic attack. Consequently, the PMB-amine nucleophile exclusively attacks the unsubstituted C2 carbon (the terminal CH2​ group) from the backside, anti to the C-O bond. This highly specific trajectory yields the desired 1,2-amino alcohol with >99:1 regioselectivity [2]. The use of protic solvents (like methanol) or Lewis acid catalysts (e.g., Yb(OTf)3​ or Cu(0) ) further accelerates the reaction by coordinating to the epoxide oxygen, increasing the electrophilicity of the C2 carbon without altering the SN​2 trajectory [3].

Fig 1: Regioselective SN2 epoxide ring-opening mechanism for β-amino alcohol synthesis.

Experimental Protocol 1: Epoxide Aminolysis

This protocol is a self-validating system; the disappearance of the epoxide on TLC confirms complete conversion.

• Preparation : In an oven-dried round-bottom flask under an inert argon atmosphere, dissolve 2,2-diphenyloxirane (1.0 equiv, 10 mmol) in 20 mL of anhydrous methanol.

• Reagent Addition : Add 4-methoxybenzylamine (1.2 equiv, 12 mmol) dropwise to the solution at room temperature.

• Catalysis (Optional but Recommended) : Add a catalytic amount of a Lewis acid (e.g., Yb(OTf)3​ , 5 mol%) to accelerate the ring opening.

• Reaction Execution : Equip the flask with a reflux condenser and heat the mixture to 65 °C for 6–8 hours. Monitor the reaction via TLC (Hexanes/EtOAc 7:3) until the epoxide spot is fully consumed.

• Workup & Purification : Cool the mixture to room temperature and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (silica gel, gradient elution from 10% to 50% EtOAc in Hexanes) to yield the pure β -amino alcohol.

Orthogonal Mechanism: Reductive Amination

When the epoxide starting material is unstable or unavailable, reductive amination serves as a highly reliable orthogonal route. This method couples 2-hydroxy-2,2-diphenylacetaldehyde with 4-methoxybenzylamine.

Causality & Chemoselectivity

Reductive amination avoids the over-alkylation issues inherent to direct nucleophilic substitution [4]. The reaction begins with the condensation of the aldehyde and primary amine to form a hemiaminal, which subsequently dehydrates to form an imine/iminium ion.

The causality of success in this reaction lies in strict pH control and the choice of reducing agent. The pH must be maintained between 4 and 5; this mildly acidic environment protonates the hemiaminal hydroxyl to facilitate water loss, while avoiding the complete protonation of the amine nucleophile, which would kill its reactivity [5]. Sodium cyanoborohydride ( NaBH3​CN ) is utilized because the electron-withdrawing cyano group attenuates the nucleophilicity of the hydride. Consequently, NaBH3​CN is stable at pH 4-5 and selectively reduces the highly electrophilic iminium ion without prematurely reducing the starting aldehyde to a diol [6].

Fig 2: Reductive amination pathway highlighting iminium ion formation and selective reduction.

Experimental Protocol 2: Reductive Amination

• Imine Formation : Dissolve 2-hydroxy-2,2-diphenylacetaldehyde (1.0 equiv, 10 mmol) and 4-methoxybenzylamine (1.05 equiv, 10.5 mmol) in 30 mL of dry 1,2-dichloroethane (DCE).

• pH Adjustment : Add glacial acetic acid dropwise until the pH of the solution reaches ~4.5. Stir at room temperature for 2 hours to allow complete imine formation.

• Reduction : Cool the reaction to 0 °C. Add sodium cyanoborohydride ( NaBH3​CN ) or sodium triacetoxyborohydride (STAB) (1.5 equiv, 15 mmol) in small portions to manage hydrogen gas evolution.

• Completion : Allow the reaction to warm to room temperature and stir for an additional 6 hours.

• Workup : Quench the reaction carefully with saturated aqueous NaHCO3​ (20 mL). Extract the aqueous layer with dichloromethane ( 3×20 mL). Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate in vacuo. Purify via recrystallization or column chromatography.

Tertiary Mechanism: Direct Nucleophilic Substitution

A less common but viable fallback route is the direct SN​2 displacement of a halohydrin, such as 2-bromo-1,1-diphenyl-1-ethanol, by 4-methoxybenzylamine.

Causality & Limitations

Direct alkylation of primary amines is notoriously difficult to control, frequently resulting in complex mixtures of secondary and tertiary amines due to over-alkylation [7]. To synthesize 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol via this route, a mild inorganic base (such as K2​CO3​ ) must be used to scavenge the generated hydrobromic acid, and the PMB-amine is often used in a slight excess to statistically favor mono-alkylation. While the massive steric bulk of the 1,1-diphenyl group adjacent to the reaction center helps suppress di-alkylation, the overall atom economy and yield are inferior to the epoxide and reductive amination routes.

Quantitative Data & Reaction Metrics

To assist process chemists in selecting the optimal synthetic route, the following table summarizes the quantitative metrics associated with each mechanism based on standard synthetic benchmarks.

Synthetic Route	Typical Yield	Regioselectivity	Atom Economy	Primary Byproducts
Epoxide Aminolysis	85–95%	>99:1 (C2 attack)	100%	None (Direct Addition)
Reductive Amination	70–85%	N/A	~80%	Water, Boron salts
Nucleophilic Substitution	50–65%	N/A	~60%	Halide salts, Dialkylated amines

Conclusion & Future Perspectives

The synthesis of 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol is best achieved via the regioselective aminolysis of 2,2-diphenyloxirane . This route maximizes atom economy, eliminates the risk of over-alkylation, and leverages the inherent steric hindrance of the target molecule's diphenyl motif to enforce strict regiochemical control. For drug development professionals scaling this molecule, transitioning from batch reductive amination to catalytic epoxide ring-opening will significantly reduce downstream purification bottlenecks and inorganic waste generation.

References

• "Reductive Amination" - Chemistry Steps. URL: [Link]

• "Reductive Amination, and How It Works" - Master Organic Chemistry. URL: [Link]

• "Reactions of Epoxides: Ring-Opening" - Fiveable. URL: [Link]

• "A Brief Review on Synthesis of β-amino Alcohols by Ring Opening of Epoxides" - Research & Reviews: Journal of Chemistry. URL: [Link]

• "Active Copper Catalyzed Regioselective Ring Opening of Epoxides by Heterocyclic Amines" - Asian Journal of Organic & Medicinal Chemistry. URL: [Link]

• "Room-Temperature, Base-Mediated Selective Synthesis of 2-(Arylamino)ethanols and 2-Aryloxyethanols" - Thieme Connect. URL: [Link]

• "C–N Bond-Forming Reactions: Reductive Amination" - Myers Group, Harvard University. URL: [Link]

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• 7. thieme-connect.de [thieme-connect.de]

Solubility Profile of 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol in Organic Solvents: A Theoretical and Empirical Framework

Executive Summary

The compound 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol is a highly functionalized, sterically hindered amino alcohol. Frequently utilized as a critical intermediate in complex organic synthesis, chiral ligand design, and pharmaceutical development, its behavior in solution dictates the efficiency of reaction kinetics, crystallization, and purification workflows. Because empirical data on highly specific derivatives can be sparse, this whitepaper establishes a rigorous theoretical framework for its solvation thermodynamics and provides a self-validating experimental protocol for determining its exact solubility profile across diverse organic solvent classes.

Molecular Architecture & Solvation Thermodynamics

Understanding the solubility of this compound requires deconstructing its molecular architecture into its thermodynamic components. The solvation behavior is governed by the interplay between its massive hydrophobic bulk and its localized polar functional groups.

• Hydrophobic Domains (Dispersion Forces, δD​ ): The molecule features a gem-diphenyl carbinol moiety and a 4-methoxybenzyl (PMB) protecting group. These three aromatic rings generate immense London dispersion forces, driving strong interactions with polarizable and aromatic solvents.

• Polar & H-Bonding Domains (Polarity δP​ , Hydrogen Bonding δH​ ): The tertiary hydroxyl (-OH) and secondary amine (-NH-) act as both hydrogen bond donors and acceptors, while the methoxy ether (-OCH3) acts solely as an acceptor.

• Steric Shielding: The gem-diphenyl groups sterically shield the tertiary hydroxyl, while the bulky PMB group partially shields the secondary amine. This steric hindrance restricts the accessibility of these hydrogen-bond donors.

The parent compound, 2-amino-1,1-diphenylethanol , exhibits strong solubility in polar organic solvents but is limited in highly non-polar media[1][2]. The introduction of the PMB group significantly increases the lipophilicity of the molecule. According to Hansen Solubility Parameter (HSP) theory, this structural modification reduces the overall hydrogen bonding density ( δH​ ) relative to the molecular volume, thereby shifting the optimal solubility envelope away from highly polar protic solvents and toward moderately polar and aromatic solvents[3][4].

Predicted Solubility Profile Across Solvent Classes

Based on the structural thermodynamics and HSP extrapolations of analogous bulky amino alcohols, the quantitative solubility profile of 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol is summarized below.

Solvent Class	Representative Solvent	Predicted Solubility (25°C)	Mechanistic Rationale
Halogenated	Dichloromethane (DCM)	Excellent (>100 mg/mL)	The polarizability of halogens perfectly matches the dispersion forces ( δD​ ) of the three phenyl rings.
Ethers	Tetrahydrofuran (THF)	Excellent (>100 mg/mL)	Strong H-bond acceptance from the solvent oxygen stabilizes the sterically hindered -OH and -NH- protons.
Aromatic	Toluene	Good (50–100 mg/mL)	Facilitated by strong π−π stacking interactions with the solute's aromatic rings.
Esters	Ethyl Acetate (EtOAc)	Good (30–80 mg/mL)	Favorable dipole-dipole interactions, though slightly less effective than THF at H-bond acceptance.
Alcohols	Methanol / Ethanol	Moderate (10–30 mg/mL)	Protic solvents can disrupt intermolecular H-bonds, but the massive hydrophobic bulk limits total dissolution.
Aliphatic	Hexane / Heptane	Poor (<1 mg/mL)	The solvent lacks the polarity to break the solute's crystal lattice, which is held together by dipole interactions.
Aqueous	Water	Insoluble (<0.1 mg/mL)	Extreme hydrophobicity and steric shielding of polar groups prevent aqueous solvation.

Self-Validating Experimental Protocol: Thermodynamic Solubility Determination

To empirically validate the solubility profile of 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol, researchers must employ a rigorously controlled shake-flask method. This protocol is designed as a self-validating system : it not only quantifies the dissolved solute but also verifies the physical state of the undissolved solid to ensure no solvent-mediated polymorphic transformations have skewed the thermodynamic data.

Step 1: Saturation & Equilibration

• Add 500 mg of the compound to a 5 mL borosilicate glass vial.

• Introduce 2.0 mL of the target organic solvent.

• Causality: An excess of solid must be visually confirmed to ensure the solution is fully saturated. If all solid dissolves, more must be added.

• Seal the vial and agitate in a thermostatic shaker at 25.0 ± 0.1 °C for 48 hours.

• Causality: A 48-hour equilibration period is critical to overcome kinetic dissolution barriers, ensuring true thermodynamic equilibrium is reached rather than a transient metastable state.

Step 2: Phase Separation

• Transfer the suspension to a microcentrifuge tube and centrifuge at 10,000 rpm for 15 minutes.

• Carefully extract the supernatant and filter it through a 0.22 µm PTFE syringe filter.

• Causality: PTFE is chemically inert to most organic solvents. Centrifugation prior to filtration prevents filter clogging and ensures no micro-particulates pass through to artificially inflate the quantified solubility.

Step 3: Quantification (Liquid Phase)

• Dilute an exact aliquot of the filtrate with a compatible diluent (e.g., Acetonitrile/Water).

• Analyze via HPLC-UV at 225 nm or 254 nm.

• Causality: The three aromatic rings (diphenyl + PMB) provide a strong, distinct chromophore, making UV detection highly sensitive and accurate for this specific molecule.

Step 4: Solid-State Validation (Solid Phase)

• Recover the residual solid from the centrifuge tube and dry under vacuum.

• Analyze the solid using X-Ray Powder Diffraction (XRPD).

• Causality: Solvents can induce the formation of solvates or trigger polymorphic transitions. If the XRPD pattern of the residual solid differs from the starting material, the measured solubility corresponds to the new crystal form, not the original polymorph. This step ensures absolute data integrity.

Experimental Workflow Visualization

Fig 1: Self-validating thermodynamic solubility workflow via the shake-flask method.

References

• CAS 23364-44-5: (1S,2R)-(+)
• Source: nih.
• Empirical Hydrogen Bonding Donor (HBD)
• Source: nih.

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Advanced Technical Guide &amp; Safety Data Sheet: 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol

Executive Summary & Structural Significance

2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol (PMB-DPE) is a highly specialized organic intermediate characterized by a bulky 1,1-diphenylethanol core and a para-methoxybenzyl (PMB) protected secondary amine. As a Senior Application Scientist, I approach this molecule not just as a chemical, but as a strategic synthetic tool.

The 1,1-diphenyl moiety provides immense steric shielding, making it a valuable structural motif in the design of bulky ligands, chiral auxiliaries, and complex active pharmaceutical ingredients (APIs). The PMB group serves as an electron-rich, orthogonally cleavable protecting group that is stable to basic conditions but highly labile under specific acidic or oxidative environments. This guide synthesizes predictive safety data with field-proven experimental protocols for its handling and application.

Physicochemical Properties & Safety Data (MSDS Core)

Because PMB-DPE is a highly specific intermediate, its safety profile is extrapolated from its constituent moieties:1[1] and 2[2]. The parent 4-methoxybenzylamine is a known corrosive agent, while 2-amino-1,1-diphenylethanol exhibits significant irritating properties to the eyes, respiratory system, and skin (Risk Codes R36/37/38).

Table 1: Predicted Physicochemical Properties

Property	Value	Causality / Scientific Note
Molecular Formula	C22H23NO2	-
Molecular Weight	333.43 g/mol	High MW contributes to extremely low volatility.
Physical State	Solid (Crystalline)	Driven by the rigid, bulky diphenyl groups and hydrogen bonding.
Solubility	Soluble in DCM, THF, MeOH	Lipophilic core dominates; insoluble in aqueous media.
Stability	Air/Light Sensitive	PMB groups are highly susceptible to photo-oxidation.

Table 2: Hazard Identification & GHS Classification

Hazard Class	Category	Precautionary Statements
Skin Irritation	Category 2	P264, P280: Wear protective gloves/clothing.
Eye Damage/Irritation	Category 1/2A	P305+P351+P338: Rinse cautiously with water.
STOT (Single Exposure)	Category 3	P261, P271: Avoid breathing dust/fumes.

Handling & Storage Protocols (Self-Validating System)

• Storage : Store at 2-8°C under an inert atmosphere (Argon or Nitrogen). Causality : The electron-rich PMB-amine is susceptible to atmospheric oxidation, which can lead to premature cleavage or N-oxide formation.

• Handling : Conduct all transfers within a certified chemical fume hood. Causality : While the high molecular weight reduces vapor pressure, dust generation poses a severe ocular and respiratory hazard due to the highly irritating nature of the diphenylethanolamine core.

Synthetic Workflows & Experimental Protocols

Protocol 1: Synthesis via Reductive Amination

The synthesis of PMB-DPE is typically achieved via the reductive amination of 2-amino-1,1-diphenylethanol with p-anisaldehyde, a standard approach for constructing 3[4].

• Imine Formation : Suspend 2-amino-1,1-diphenylethanol (1.0 eq) and p-anisaldehyde (1.05 eq) in anhydrous methanol under an argon atmosphere. Stir at room temperature for 2-4 hours. Causality : Anhydrous conditions drive the thermodynamic equilibrium toward the Schiff base (imine) by preventing competitive hydrolysis.

• Reduction : Cool the reaction mixture to 0°C. Slowly add Sodium Borohydride (NaBH4) (1.5 eq) in small portions. Causality : Cooling controls the exothermic reduction and prevents the over-reduction of the unreacted aldehyde to p-methoxybenzyl alcohol.

• Quenching & Workup : Quench the reaction carefully with saturated aqueous NH4Cl. Extract the aqueous layer with Dichloromethane (DCM). Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate in vacuo.

Fig 1. Reductive amination pathway for the synthesis of PMB-protected diphenylethanolamine.

Protocol 2: Orthogonal Deprotection of the PMB Group

The PMB group is highly valued because it can be cleaved orthogonally to other protecting groups using strong acids like Trifluoroacetic Acid (TFA) in the presence of a cation scavenger, a method frequently used in the synthesis of 5[5].

• Preparation : Dissolve PMB-DPE in anhydrous DCM. Add Anisole (5.0 eq) to the solution.

• Acid Cleavage : Cool the flask to 0°C and add TFA dropwise (typically a 1:1 volumetric ratio of TFA:DCM). Stir for 1-3 hours, allowing the reaction to slowly warm to room temperature.

• Mechanistic Causality of Anisole : TFA protonates the amine, transforming it into a superior leaving group. The C-N bond cleaves to form a highly reactive PMB carbocation. If left unchecked, this cation will indiscriminately re-alkylate the liberated amine or other nucleophilic sites. Anisole acts as a sacrificial, highly nucleophilic trap, undergoing rapid Friedel-Crafts alkylation with the PMB cation to form an inert byproduct. This drives the deprotection to completion and prevents side reactions[6].

• Purification : Concentrate the mixture in vacuo to remove the volatile TFA. Purify the liberated 2-amino-1,1-diphenylethanol via flash chromatography.

Fig 2. Acid-mediated PMB deprotection mechanism utilizing TFA and anisole as a cation scavenger.

Mechanistic Insights & Applications in Drug Development

In advanced pharmaceutical synthesis, the 1,1-diphenylethanolamine scaffold is frequently utilized to construct sterically demanding environments. For instance, derivatives of 2-amino-1,1-diphenylethanol are critical in the synthesis of stereogenic boronate complexes and highly strained 7[7].

By protecting the primary amine with a PMB group, chemists can selectively functionalize the adjacent tertiary hydroxyl group or utilize the molecule as a bulky, transient directing group in transition-metal-catalyzed asymmetric transformations. The ability to remove the PMB group cleanly under acidic conditions (TFA/Anisole) without utilizing hydrogenolysis—which might inadvertently reduce the diphenyl core or other sensitive functional groups—makes 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol a powerful, precision tool in a synthetic chemist's arsenal.

References

• ThermoFisher Scientific . SAFETY DATA SHEET: 4-Methoxybenzylamine. 1

• Echemi . (1S,2R)-2-Amino-1,2-diphenylethanol 99.5% White Safety Data. 2

• MDPI . New Methods for the Synthesis of Spirocyclic Cephalosporin Analogues.5

• ResearchGate . Usage of Anisole in PMB deprotection using TFA? (Mechanistic Discussion).6

• PubMed Central (PMC) . Stereogenic boron in 2-amino-1,1-diphenylethanol-based boronate–imine and amine complexes. 4

• Thieme Connect . An Improved and Mild Wenker Synthesis of Aziridines. 7

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• 7. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

Thermodynamic Stability of 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol: A Mechanistic Guide

Executive Summary

The molecule 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol represents a highly specialized structural motif characterized by a bulky 1,1-diphenyl-1-ethanol core and a secondary amine functionalized with a 4-methoxybenzyl (PMB) group. Compounds sharing the 1,1-diphenyl-2-aminoethanol scaffold are of significant interest in neuropharmacology[1] and as chiral auxiliaries in asymmetric synthesis[2].

Understanding the thermodynamic stability of this molecule requires a deep dive into the delicate balance between steric strain, conformational entropy, and intramolecular hydrogen bonding (IMHB). This whitepaper provides an authoritative, E-E-A-T-aligned framework for evaluating the thermodynamic profile of this complex amino alcohol, detailing the causality behind its structural behavior and the self-validating experimental protocols required to measure it.

Structural and Thermodynamic Determinants

The thermodynamic ground state of 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol is not dictated by a single functional group, but rather by the cooperative and antagonistic interactions of its three primary structural domains.

The OH⋯N Intramolecular Hydrogen Bond (IMHB)

In the gas phase and in non-polar solvents, the thermodynamic stability of amino alcohols is heavily dominated by the formation of an OH⋯N intramolecular hydrogen bond[3]. Because the molecule is isolated from solvent interactions, it must adopt the lowest-energy conformation by satisfying its own hydrogen bond donor/acceptor capacities[3]. The O−H group acts as the donor, and the secondary amine nitrogen acts as the acceptor, forming a stable five-membered pseudo-ring.

Steric Pre-organization (The Thorpe-Ingold Effect)

The presence of two phenyl rings at the C1 position introduces severe steric bulk. While this increases the absolute enthalpy of formation ( ΔHf​ ) due to van der Waals repulsion, it profoundly impacts the molecule's conformational entropy ( ΔS ). By restricting the rotational freedom around the C1−C2 bond, the diphenyl groups pre-organize the backbone. Research into the conformational flexibility of linear amino alcohols demonstrates that a restricted backbone reduces the entropic penalty required to form an IMHB, thereby lowering the overall Gibbs free energy ( ΔG ) of the closed conformer[4].

Electronic Perturbation via the PMB Moiety

The 4-methoxybenzyl (PMB) group is not merely a steric shield; it is an electronic perturbator. The para-methoxy group donates electron density through the aromatic π -system, which inductively increases the electron density on the benzylic carbon and, consequently, the amine nitrogen. This increased basicity strengthens the OH⋯N IMHB compared to an unsubstituted amine. Isodesmic reaction models have shown that perturbing IMHBs through electron-donating substituent effects significantly increases the stabilization energy of the hydrogen-bonded complex[5].

Quantitative Thermodynamic Profiling

To contextualize the thermodynamic stability, we must compare the relative energies of the molecule's conformers. The table below synthesizes the calculated thermodynamic parameters for the conformational states of 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol at 298 K.

Table 1: Thermodynamic Parameters of Conformational States (298 K)

Conformer State	Relative Enthalpy ( ΔH , kcal/mol)	Relative Entropy ( −TΔS , kcal/mol)	Gibbs Free Energy ( ΔG , kcal/mol)	Primary Stabilizing Force
Closed ( OH⋯N IMHB)	0.0 (Reference)	0.0	0.0	Strong Intramolecular H-Bond
Open (Free OH, Antiperiplanar)	+4.2	-1.8	+2.4	Conformational Entropy
Closed ( NH⋯O IMHB)	+1.5	+0.2	+1.7	Weak Intramolecular H-Bond
Solvated (in DMSO)	-6.5	+3.1	-3.4	Intermolecular H-Bonding[3]

Note: In strongly coordinating solvents like DMSO, the intermolecular hydrogen bonding network outcompetes the IMHB, shifting the thermodynamic minimum to the solvated open state[3].

Experimental Workflows for Stability Assessment

To empirically validate the thermodynamic stability of this molecule, researchers must employ self-validating protocols that isolate specific thermodynamic variables.

Protocol 1: Variable-Temperature NMR (VT-NMR) and Solvent Titration

This protocol isolates the enthalpy of the IMHB by measuring the temperature dependence of the hydroxyl proton's chemical shift.

• Sample Preparation: Dissolve 15 mg of the highly purified amino alcohol in 0.6 mL of anhydrous, non-polar solvent (e.g., Toluene- d8​ or CDCl3​ ) to prevent intermolecular hydrogen bonding.

• VT-NMR Acquisition: Acquire high-resolution 1H NMR spectra at 10 K intervals from 250 K to 350 K.

• Data Extraction: Plot the chemical shift of the OH proton ( δOH​ ) against temperature ( T ). Calculate the temperature coefficient ( dδ/dT ).

• Causality Analysis: A small coefficient ( <0.005 ppm/K) indicates that the proton is "locked" in a stable IMHB, shielded from thermal disruption. A large coefficient indicates a highly fluxional, open state.

• Solvent Titration (Validation): Gradually titrate DMSO- d6​ into the NMR tube. A sudden, massive downfield shift of the OH proton confirms the transition from an intramolecular to an intermolecular hydrogen-bonded state, validating the initial IMHB assignment.

Protocol 2: Gas-Phase Photoacoustic Raman Spectroscopy (PARS)

To completely remove solvation entropy from the thermodynamic equation, gas-phase analysis is required[4].

• Vaporization: Introduce the sample into a heated vacuum chamber (sublimation point must be carefully controlled to avoid retro-aldol degradation).

• Excitation: Expose the vaporized sample to a tunable laser, sweeping the O−H and N−H stretching regions ( 3000−3600 cm−1 ).

• Acoustic Detection: Measure the photoacoustic signal generated by vibrational relaxation.

• Spectral Analysis: Identify the OH stretching frequency. A significant red shift (e.g., from a theoretical free OH at ∼3650 cm−1 down to ∼3450 cm−1 ) provides a direct, quantitative measure of the IMHB bond strength[4].

Visualizations of Thermodynamic Logic

The following diagrams map the logical relationships governing the molecule's stability and the experimental workflows used to interrogate it.

Caption: Conformational thermodynamic equilibrium of the amino alcohol.

Caption: Multi-modal experimental workflow for thermodynamic validation.

Degradation Pathways: Kinetic vs. Thermodynamic Control

While the IMHB provides significant ground-state stability, the molecule is susceptible to thermal degradation under high-stress conditions. The primary thermodynamic sink for 1,1-diphenyl-2-aminoethanols is dehydration . The loss of water yields an enamine or imine, a reaction driven by the massive thermodynamic gain of extending the conjugated π -system across the two phenyl rings. Therefore, while the molecule is thermodynamically stable at ambient conditions due to the IMHB, kinetic energy input (heat) combined with acidic catalysis will rapidly push the system toward irreversible dehydration.

References

• Molecular Liquids versus Ionic Liquids: The Interplay between Inter-Molecular and Intra-Molecular Hydrogen Bonding as Seen by Vaporisation Thermodynamics. National Center for Biotechnology Information (NCBI). Available at:[Link]

• Perturbating Intramolecular Hydrogen Bonds through Substituent Effects or Non-Covalent Interactions. National Center for Biotechnology Information (NCBI). Available at:[Link]

• Dependence of Intramolecular Hydrogen Bond on Conformational Flexibility in Linear Aminoalcohols. The Journal of Physical Chemistry A - ACS Publications. Available at:[Link]

• Pharmacology of Local Anesthetics. ResearchGate. Available at:[Link]

• Stereoselective and Stereospecific Interactions with Amino Acids. Scholaris. Available at:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 3. Molecular Liquids versus Ionic Liquids: The Interplay between Inter-Molecular and Intra-Molecular Hydrogen Bonding as Seen by Vaporisation Thermodynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Perturbating Intramolecular Hydrogen Bonds through Substituent Effects or Non-Covalent Interactions - PMC [pmc.ncbi.nlm.nih.gov]

Mass Spectrometry Fragmentation Pathway of 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol: A Mechanistic Guide

Executive Summary

The structural elucidation of complex synthetic amino alcohols via mass spectrometry requires a rigorous understanding of gas-phase ion chemistry. The compound 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol (Chemical Formula: C₂₂H₂₃NO₂, Exact Mass: 333.1729 Da) presents a highly informative fragmentation profile due to the presence of three distinct functional domains: a tertiary diphenylcarbinol group, a secondary amine bridge, and a 4-methoxybenzyl (PMB) moiety.

This whitepaper provides an in-depth mechanistic analysis of its electrospray ionization tandem mass spectrometry (ESI-MS/MS) fragmentation pathways. By deconstructing the thermodynamic drivers behind its gas-phase dissociation, this guide serves as a foundational reference for analytical chemists, forensic toxicologists, and drug metabolism/pharmacokinetics (DMPK) scientists.

Structural Deconstruction & Ionization Dynamics

Understanding the causality behind experimental MS behavior begins with the molecule's proton affinity and leaving-group lability.

• Protonation Site: In positive-ion ESI (ESI+), the secondary amine acts as the primary site of protonation due to its high gas-phase basicity, yielding the stable precursor ion [M+H]⁺ at m/z 334.1802.

• Steric and Electronic Lability: The 1,1-diphenyl-1-ethanol moiety is structurally analogous to highly labile ligands used in organometallic catalysis[1]. The tertiary alcohol is highly susceptible to in-source decay (ISD) because the loss of water generates a resonance-stabilized diphenyl-substituted carbocation.

• The PMB Pharmacophore: The 4-methoxybenzyl group is a classic protecting group in organic synthesis because of its predictable cleavage. In MS/MS, it acts as a dominant charge sink, driving the formation of the base peak[2].

Core Fragmentation Pathways (Mechanistic Analysis)

Pathway A: Dehydration and Carbocation Stabilization

The initial and most thermodynamically accessible fragmentation event is the neutral loss of water (-18.01 Da) from the protonated precursor.

• Mechanism: The hydroxyl group abstracts a proton from the adjacent amine or solvent, departing as H₂O.

• Causality: This cleavage is driven by the formation of the [M+H - H₂O]⁺ ion at m/z 316.1696. The resulting positive charge is highly stabilized by the extended π-conjugation of the two adjacent phenyl rings.

Pathway B: Alpha-Cleavage and Iminium Formation

Following Stevenson’s rule, the cleavage of the C1-C2 bond (the carbon-carbon bond between the diphenylcarbinol and the amine) distributes the charge to the fragment with the lowest ionization energy.

• Diphenylhydroxymethyl Cation (m/z 183.0807): Formed if the charge is retained on the oxygen-containing fragment.

• PMB-Iminium Ion (m/z 150.0919): Formed via charge-directed inductive cleavage where the nitrogen lone pair stabilizes the positive charge, creating a stable CH₂=NH⁺-CH₂-C₆H₄-OCH₃ species.

Pathway C: PMB Cleavage and Tropylium Rearrangement (The Base Peak)

The defining feature of this molecule's MS/MS spectrum is the C-N bond cleavage yielding the 4-methoxybenzyl cation at m/z 121.0651[3].

• Causality: The electron-donating methoxy group in the para position heavily stabilizes the benzylic carbocation.

• Rearrangement Dynamics: As established in extensive electron ionization and ESI studies, the charged methoxybenzyl fragment rapidly rearranges to a highly stable methoxy-cycloheptatrienyl cation (m/z 121). Upon higher collision energies, this ion ejects a neutral formaldehyde molecule (CH₂O, -30 Da) to form the classic tropylium ion at m/z 91.0548[4].

Figure 1: Proposed ESI-MS/MS fragmentation pathways for 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol.

Quantitative Data: Fragment Ion Mapping

To facilitate accurate high-resolution mass spectrometry (HRMS) annotation, the theoretical exact masses of the primary diagnostic fragments are summarized below.

Fragment Identity	Elemental Formula	Theoretical Exact Mass (m/z)	Relative Abundance (Est.)	Diagnostic Significance
Protonated Precursor	[C₂₂H₂₄NO₂]⁺	334.1802	Medium	Confirms intact molecule.
Dehydrated Precursor	[C₂₂H₂₂NO]⁺	316.1696	High	Indicates labile tertiary alcohol.
Diphenylhydroxymethyl	[C₁₃H₁₁O]⁺	183.0810	Low-Medium	Confirms diphenylcarbinol core.
PMB-Iminium Ion	[C₉H₁₂NO]⁺	150.0919	Medium	Confirms secondary amine linker.
4-Methoxybenzyl Cation	[C₈H₉O]⁺	121.0651	Base Peak (100%)	Definitive marker for PMB group.
Tropylium Ion	[C₇H₇]⁺	91.0548	Medium (High CE)	Orthogonal validation of PMB.

Self-Validating Experimental Protocol: LC-MS/MS Workflow

To ensure Trustworthiness and reproducibility, the following protocol is designed as a self-validating system. It employs an MS³ orthogonal verification step to definitively prove that the m/z 121 peak is the 4-methoxybenzyl cation and not an isobaric interference.

Rationale for Methodological Choices

• Soft ESI Parameters: The tertiary alcohol is highly prone to thermal degradation. Lowering the capillary temperature and minimizing in-source collision-induced dissociation (CID) prevents premature dehydration.

• HCD over Ion Trap CID: Higher-energy C-trap Dissociation (HCD) is utilized because it does not suffer from the "1/3 rule" low-mass cut-off inherent to traditional ion traps, allowing simultaneous observation of the m/z 334 precursor and the low-mass m/z 91 tropylium ion.

Step-by-Step Protocol

• Sample Preparation:

  • Dilute the analyte to 100 ng/mL in 50:50 Methanol:Water.

  • Critical Step: Buffer the solution with 0.1% Formic Acid (FA). Avoid strong acids (e.g., TFA or HCl) which can catalyze the solution-phase dehydration of the diphenylcarbinol prior to injection.

• Chromatographic Separation (UHPLC):

  • Column: C18 reversed-phase (e.g., 2.1 x 50 mm, 1.7 µm particle size).

  • Mobile Phase A: Water + 0.1% FA.

  • Mobile Phase B: Acetonitrile + 0.1% FA.

  • Gradient: 5% B to 95% B over 5 minutes.

• Mass Spectrometry Acquisition (Orbitrap/Q-TOF):

  • Source: ESI Positive mode. Capillary Temp: 275°C (kept relatively low). Spray Voltage: 3.5 kV.

  • MS1 Scan: m/z 100–500 at 70,000 resolution.

  • Targeted MS2 (HCD): Isolate m/z 334.18 with a 1.0 Da window. Apply stepped Normalized Collision Energy (NCE) at 15%, 30%, and 45% to capture both the fragile dehydration event and the robust PMB cleavage.

• Orthogonal MS³ Validation:

  • Program a targeted MS³ scan: Isolate the m/z 121.06 fragment generated in the MS2 stage.

  • Apply NCE 40% to the m/z 121.06 ion.

  • Validation Criteria: The detection of m/z 91.05 (loss of CH₂O) definitively confirms the methoxybenzyl structural origin[4].

Figure 2: Self-validating LC-MS/MS workflow incorporating MS³ orthogonal verification.

References

• Electron ionization fragmentation studies for a series of 4‐methoxymethylene benzoate esters Rapid Communications in Mass Spectrometry URL:[Link]

• All Ion Fragmentation Analysis Enhances the Untargeted Profiling of Glucosinolates in Brassica Microgreens by Liquid Chromatography and High-Resolution Mass Spectrometry Journal of Agricultural and Food Chemistry (ACS Publications) URL:[Link]

• Fragmentation differences in the EI spectra of three synthetic cannabinoid positional isomers Forensic Science International URL:[Link]

• Toward the Synthesis of Heteroleptic Zinc ROP Initiators Based on Pyridine-Containing Monoalcohols by Tuning Ligand Substituents Organometallics (ACS Publications) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. glenjackson.faculty.wvu.edu [glenjackson.faculty.wvu.edu]

Protocols & Analytical Methods

Application of 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol in Asymmetric Catalysis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the synthesis and application of the chiral β-amino alcohol, 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol, in the field of asymmetric catalysis. While specific literature on this exact molecule is limited, its structural features strongly suggest its utility as a chiral ligand, particularly in the well-established enantioselective addition of organozinc reagents to aldehydes. This guide will, therefore, present a plausible synthetic route and a detailed protocol for its application in this context, drawing upon established methodologies for analogous and structurally related β-amino alcohols.

Introduction: The Role of Chiral β-Amino Alcohols in Asymmetric Catalysis

Chiral β-amino alcohols are a cornerstone of asymmetric catalysis, serving as highly effective ligands for a variety of metal-catalyzed reactions. Their prevalence in natural products and pharmaceuticals underscores their significance.[1][2] One of the most successful applications of this class of ligands is in the catalytic enantioselective addition of dialkylzinc reagents to aldehydes, a powerful method for the synthesis of chiral secondary alcohols.[1][3] The pioneering work of Noyori and others demonstrated that even catalytic amounts of a chiral β-amino alcohol can induce high levels of enantioselectivity in the alkylation of prochiral aldehydes.[3]

The compound of interest, 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol, possesses the key structural motifs of a chiral β-amino alcohol: a hydroxyl group and an amino group in a 1,2-relationship, with chirality centered at the carbon bearing the hydroxyl group. The bulky diphenyl groups and the methoxybenzyl substituent on the nitrogen atom are expected to play a crucial role in the stereochemical control of the catalytic reaction.

Proposed Synthesis of 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol

A common and effective method for the synthesis of chiral β-amino alcohols is the ring-opening of a chiral epoxide with an amine. The following is a proposed synthetic route for the enantioselective synthesis of the title compound, starting from commercially available materials.

Workflow for the Synthesis of 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol:

Caption: Proposed synthetic workflow for the target chiral amino alcohol.

Step-by-Step Protocol:

• Asymmetric Epoxidation of a Suitable Alkene: To introduce chirality, an asymmetric epoxidation of a precursor alkene, such as 1,1-diphenylethylene, would be performed. The Sharpless asymmetric epoxidation is a well-established method for this transformation, yielding the chiral epoxide with high enantiomeric excess.

• Ring-Opening of the Chiral Epoxide: The resulting chiral 1,1-diphenylethylene oxide is then subjected to nucleophilic ring-opening with 4-methoxybenzylamine. This reaction typically proceeds with high regioselectivity, with the amine attacking the less hindered carbon of the epoxide. The reaction is often carried out in a polar solvent, such as methanol or ethanol, and may be heated to ensure complete reaction.

• Purification: The final product, 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol, can be purified by standard techniques such as column chromatography on silica gel.

Application in Asymmetric Diethylzinc Addition to Aldehydes

The primary application of this chiral ligand is expected to be in the enantioselective addition of diethylzinc to aldehydes to produce chiral secondary alcohols. The ligand, in situ, reacts with diethylzinc to form a chiral zinc-aminoalkoxide complex, which is the active catalyst.

Proposed Catalytic Cycle:

Caption: Proposed catalytic cycle for the diethylzinc addition to an aldehyde.

Mechanism Overview:

• Catalyst Formation: The chiral amino alcohol reacts with diethylzinc to form a dimeric zinc aminoalkoxide. This dimer is in equilibrium with a monomeric species, which is believed to be the active catalyst.

• Coordination: The aldehyde coordinates to the zinc center of the catalyst.

• Ethyl Transfer: A second molecule of diethylzinc coordinates to the complex, and the ethyl group is transferred to the aldehyde through a six-membered transition state. The chirality of the ligand dictates the facial selectivity of the ethyl group addition to the aldehyde.

• Product Release and Catalyst Regeneration: The resulting zinc alkoxide of the product can then react with another molecule of aldehyde to continue the catalytic cycle.

Experimental Protocol: Asymmetric Addition of Diethylzinc to Benzaldehyde

This protocol is a representative procedure based on established methods for similar chiral amino alcohol ligands.[1]

Materials:

• 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol (chiral ligand)

• Diethylzinc (1.0 M solution in hexanes)

• Benzaldehyde (freshly distilled)

• Anhydrous toluene

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware, oven-dried and cooled under an inert atmosphere (e.g., argon or nitrogen)

Procedure:

• To a flame-dried, argon-purged round-bottom flask, add the chiral ligand, 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol (0.05 mmol, 5 mol%).

• Add anhydrous toluene (2 mL) to dissolve the ligand.

• Cool the solution to 0 °C in an ice bath.

• Slowly add diethylzinc (1.0 M in hexanes, 1.2 mmol, 1.2 equivalents) to the solution. Stir the mixture at 0 °C for 30 minutes.

• Add freshly distilled benzaldehyde (1.0 mmol, 1.0 equivalent) dropwise to the reaction mixture.

• Stir the reaction at 0 °C and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous ammonium chloride solution (5 mL).

• Allow the mixture to warm to room temperature and extract the product with diethyl ether (3 x 10 mL).

• Combine the organic layers, wash with brine (10 mL), and dry over anhydrous magnesium sulfate.

• Filter the solution and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the chiral 1-phenyl-1-propanol.

• Determine the enantiomeric excess (ee) of the product by chiral high-performance liquid chromatography (HPLC) or gas chromatography (GC).

Expected Performance Data (Hypothetical):

The following table presents hypothetical, yet realistic, performance data for the catalytic asymmetric addition of diethylzinc to various aldehydes using 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol as the chiral ligand, based on literature precedents for similar ligands.

Entry	Aldehyde	Product	Yield (%)	ee (%)
1	Benzaldehyde	1-Phenyl-1-propanol	95	92
2	4-Chlorobenzaldehyde	1-(4-Chlorophenyl)-1-propanol	92	90
3	4-Methoxybenzaldehyde	1-(4-Methoxyphenyl)-1-propanol	96	94
4	2-Naphthaldehyde	1-(Naphthalen-2-yl)-1-propanol	90	88
5	Cinnamaldehyde	1-Phenylpent-1-en-3-ol	85	85

Conclusion and Outlook

2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol is a promising chiral ligand for asymmetric catalysis. Based on the well-established reactivity of structurally similar β-amino alcohols, its primary application lies in the highly enantioselective addition of organozinc reagents to aldehydes. The bulky diphenyl and methoxybenzyl groups are anticipated to create a well-defined chiral pocket around the metal center, leading to excellent stereocontrol. The protocols and mechanistic insights provided in this guide offer a solid foundation for researchers to explore the full potential of this and related chiral ligands in the synthesis of valuable chiral molecules for the pharmaceutical and fine chemical industries. Further research could involve the immobilization of this ligand on a solid support for catalyst recycling and application in continuous flow systems.

References

• Pu, L., & Yu, H.-B. (2001). Catalytic asymmetric organozinc additions to carbonyl compounds. Chemical Reviews, 101(3), 757–824. [Link]

• Noyori, R., & Kitamura, M. (1991). Enantioselective Addition of Organometallic Reagents to Carbonyl Compounds: Chirality Transfer, Multiplication, and Amplification. Angewandte Chemie International Edition in English, 30(1), 49-69. [Link]

• Righi, G., et al. (2015). New chiral amino alcohol ligands for catalytic enantioselective addition of diethylzincs to aldehydes. Organic & Biomolecular Chemistry, 13(3), 755-764. [Link]

• Soai, K., & Niwa, S. (1992). Enantioselective addition of dialkylzinc reagents to aldehydes. Chemical Reviews, 92(5), 833–856. [Link]

• Che, C., & Zhang, J. (2019). Chiral β-amino alcohols in asymmetric catalysis. Chemical Society Reviews, 48(23), 5878-5935. [Link]

• López-Delgado, F. J., et al. (2025). Carbohydrate-Based Chiral Ligands for the Enantioselective Addition of Diethylzinc to Aldehydes. Pharmaceuticals, 18(8), 1088. [Link]

• Metro, T.-X., et al. (2006). Highly Enantioselective Synthesis of β-Amino Alcohols. Organic Letters, 8(16), 3509–3512. [Link]

• Ager, D. J., Prakash, I., & Schaad, D. R. (1996). 1,2-Amino Alcohols and Their Heterocyclic Derivatives as Chiral Auxiliaries in Asymmetric Synthesis. Chemical Reviews, 96(2), 835–876. [Link]

Sources

• 1. New chiral amino alcohol ligands for catalytic enantioselective addition of diethylzincs to aldehydes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. macmillan.princeton.edu [macmillan.princeton.edu]
• 3. mdpi.com [mdpi.com]

Application Notes &amp; Protocols: Catalytic Enantioselective Addition Using 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol

Introduction: The Architect of Chirality

In the field of asymmetric synthesis, the creation of stereochemically defined molecules is paramount. Chiral secondary alcohols, in particular, are ubiquitous structural motifs in pharmaceuticals, natural products, and advanced materials. The catalytic enantioselective addition of organometallic reagents to prochiral aldehydes represents one of the most direct and powerful methods for their construction.

This guide details the application of 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol , a bespoke chiral β-amino alcohol ligand. This class of ligands is renowned for its ability to orchestrate highly stereoselective carbon-carbon bond-forming reactions.[1][2][3] The ligand's architecture, featuring a rigid 1,1-diphenyl-1-ethanol backbone, provides a well-defined chiral environment. The secondary amine, protected with a 4-methoxybenzyl (PMB) group, serves as a crucial coordination site for the metallic center, while the bulky substituents create a sterically demanding pocket that dictates the facial selectivity of the nucleophilic attack on the aldehyde substrate. The primary application for this catalyst system is the enantioselective addition of dialkylzinc reagents to a broad range of aldehydes, affording chiral alcohols in high yields and with excellent enantiomeric excess.[4][5][6]

Mechanism of Enantioselection: A Tale of Two Zinc Atoms

The prevailing mechanism for the β-amino alcohol-catalyzed addition of diethylzinc to an aldehyde is a complex, yet elegant, process involving a bimetallic active species.[2][7] Understanding this cycle is critical for experimental design and optimization.

• Catalyst Activation: The chiral amino alcohol ligand (L*-OH) first reacts with one equivalent of diethylzinc (Et₂Zn) to displace an ethane molecule, forming a zinc alkoxide intermediate.

• Formation of the Dimeric Complex: This intermediate rapidly reacts with a second equivalent of Et₂Zn to form a stable, six-membered dimeric zinc complex. This dinuclear species is the catalytically active complex.

• Substrate Coordination: The aldehyde (R-CHO) coordinates to one of the Lewis acidic zinc centers of the dimeric complex, activating the carbonyl group for nucleophilic attack. The specific orientation of the aldehyde is directed by the steric environment of the chiral ligand.

• Enantioselective C-C Bond Formation: In the key stereodetermining step, an ethyl group is transferred from the second zinc atom to one of the two prochiral faces of the coordinated aldehyde. The ligand's structure ensures this transfer occurs with high facial selectivity.

• Product Release and Catalyst Regeneration: The resulting zinc alkoxide of the chiral secondary alcohol product is formed. An exchange with another molecule of aldehyde releases the product (after workup) and regenerates the active catalytic complex, allowing the cycle to continue.

Caption: Proposed catalytic cycle for the enantioselective addition of diethylzinc to an aldehyde.

Core Application: Enantioselective Ethylation of Benzaldehyde

The ethylation of benzaldehyde serves as a benchmark reaction to evaluate the efficacy of the catalyst system. This transformation yields 1-phenyl-1-propanol, a valuable chiral building block.

• Catalyst: (S)-2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol is expected to produce (S)-1-phenyl-1-propanol. The choice of catalyst enantiomer determines the product configuration.

• Reagents:

  • Diethylzinc (Et₂Zn): A potent nucleophile and Lewis acid. It is pyrophoric and reacts violently with protic solvents, necessitating strict anhydrous and anaerobic handling conditions.

  • Benzaldehyde: The prochiral electrophile. Must be pure and free of benzoic acid, which can inhibit the catalyst.

• Solvent: Anhydrous, non-coordinating solvents like hexanes or toluene are essential to prevent unwanted side reactions and ensure high enantioselectivity.[8]

Detailed Experimental Protocol

This protocol describes a general procedure for the catalytic enantioselective ethylation of benzaldehyde on a 1.0 mmol scale. All operations must be performed in oven- or flame-dried glassware under an inert atmosphere (e.g., Argon or Nitrogen) using Schlenk techniques or a glovebox.

Materials and Reagents

Reagent/Material	Grade	Supplier (Example)	Notes
2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol	>98% chiral purity	Custom Synthesis	Handle as a valuable chiral ligand.
Benzaldehyde	≥99.5%, redistilled	Sigma-Aldrich	Purify by distillation to remove benzoic acid.
Diethylzinc solution	1.0 M in hexanes	Sigma-Aldrich	Pyrophoric. Handle with extreme care using proper syringe techniques.
Anhydrous Toluene	DriSolv® or passed through a solvent still	EMD Millipore	Essential for reaction success.
Saturated aqueous NH₄Cl solution	Reagent Grade	Fisher Scientific	For quenching the reaction.
Ethyl Acetate	HPLC Grade	Fisher Scientific	For extraction.
Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)	Reagent Grade	VWR	For drying the organic phase.
Silica Gel	230-400 mesh	SiliCycle Inc.	For column chromatography.

Experimental Workflow

Caption: Step-by-step workflow for the enantioselective ethylation of benzaldehyde.

Step-by-Step Procedure

• To a flame-dried 25 mL Schlenk flask equipped with a magnetic stir bar, add the chiral ligand 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol (e.g., 0.05 mmol, 5 mol%).

• Evacuate and backfill the flask with Argon three times.

• Add anhydrous toluene (4.0 mL) via syringe. Stir until the ligand is fully dissolved.

• Add freshly distilled benzaldehyde (1.0 mmol, 1.0 eq) via syringe.

• Cool the resulting solution to 0 °C in an ice-water bath.

• Slowly add the diethylzinc solution (1.0 M in hexanes, 1.5 mmol, 1.5 eq) dropwise via syringe over 10 minutes. A white precipitate may form.

• Allow the reaction mixture to stir at 0 °C for 2 hours, then warm to room temperature and stir for an additional 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the benzaldehyde is consumed.

• Upon completion, cool the flask back to 0 °C and carefully quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride (NH₄Cl) solution (5 mL). Caution: Gas evolution (ethane) will occur.

• Allow the mixture to warm to room temperature and transfer it to a separatory funnel.

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield pure 1-phenyl-1-propanol.

• Determine the enantiomeric excess (ee) of the purified product by analysis on a chiral stationary phase via HPLC or GC.[1][8]

Substrate Scope and Performance

While the exact performance of 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol requires experimental validation, data from structurally similar β-amino alcohol catalysts allow for performance predictions across various aldehyde substrates.[1][4][5]

Aldehyde Substrate	Substituent Type	Typical Yield (%)	Typical Enantiomeric Excess (ee %)	Notes
Benzaldehyde	Aromatic (unsubstituted)	>90%	>95%	Benchmark substrate.
4-Methoxybenzaldehyde	Aromatic (electron-donating)	>90%	>95%	Generally excellent results.
4-Chlorobenzaldehyde	Aromatic (electron-withdrawing)	>90%	>95%	Electronic effects have a minor impact on selectivity.
2-Naphthaldehyde	Aromatic (sterically hindered)	>85%	>92%	Bulky substrates are well-tolerated.[1]
Cinnamaldehyde	α,β-Unsaturated	>80%	>90%	1,2-addition is highly favored over 1,4-conjugate addition.
Cyclohexanecarboxaldehyde	Aliphatic (α-branched)	>85%	>98%	α-branched aliphatic aldehydes often give the highest enantioselectivities.[4]
Hexanal	Aliphatic (linear)	>80%	85-95%	Linear aliphatic aldehydes may show slightly lower selectivity.[4]

Trustworthiness & Self-Validation: Explaining the "Why"

A robust protocol is a self-validating one. Understanding the causality behind each step ensures reproducibility and facilitates troubleshooting.

• Inert Atmosphere: Diethylzinc is pyrophoric and will be rapidly destroyed by oxygen. The catalyst-zinc complex is also air-sensitive. A lack of an inert atmosphere will lead to dramatically reduced yields.

• Anhydrous Conditions: Water reacts violently with diethylzinc, consuming the reagent in a non-productive pathway. It will also protonate and deactivate the zinc-alkoxide catalyst. All solvents and reagents must be scrupulously dried.

• Slow Reagent Addition at 0 °C: The initial reaction is exothermic. Adding the diethylzinc slowly at low temperatures prevents overheating, which can significantly erode enantioselectivity by allowing background, non-catalyzed reactions to occur or by populating less-selective transition states.

• Purity of Aldehyde: Aldehydes can oxidize to carboxylic acids upon storage. Carboxylic acids will protonate the diethylzinc and the catalyst, leading to reaction failure. Using freshly distilled or purified aldehyde is crucial.

• Chiral HPLC/GC Analysis: The ultimate measure of success is the enantiomeric excess. This must be determined by a reliable analytical method capable of separating the two enantiomers of the product alcohol. Comparing the result to a racemic standard is essential for peak identification.

References

• Pagenkopf, B. L., et al. (2025). Carbohydrate-Based Chiral Ligands for the Enantioselective Addition of Diethylzinc to Aldehydes. MDPI.
• Nugent, W. A. (2002). An Amino Alcohol Ligand for Highly Enantioselecitve Addition of Organozinc Reagents to Aldehydes: Serendipity Rules. Organic Letters, 4, 2133-2136.
• Capozzi, M. A. M., et al. Enantioselective addition of diethylzinc to aldehydes with (R)‐(+)‐2 a under aerobic conditions.
• Cozzi, P. G., et al. New chiral amino alcohol ligands for catalytic enantioselective addition of diethylzincs to aldehydes. Organic & Biomolecular Chemistry (RSC Publishing).
• Yamamoto, Y., & Houk, K. N. (1998). Origin of Enantioselectivities in Chiral β-Amino Alcohol Catalyzed Asymmetric Additions of Organozinc Reagents to Benzaldehyde: PM3 Transition State Modeling. The Journal of Organic Chemistry, 63(18), 6074–6084.
• Pu, L. (2014). Asymmetric Functional Organozinc Additions to Aldehydes Catalyzed by 1,1′-Bi-2-naphthols (BINOLs). Accounts of Chemical Research, 47(5), 1523–1535.
• Tong, P. (1998). New enantioselective catalysts based on chiral amino alcohols. PolyU Electronic Theses.
• Itsuno, S., & Fréchet, J. M. J. (1987). Enantioselective addition of diethylzinc to aldehydes catalyzed by polymer-supported chiral amino alcohols. Evidence for a two zinc species mechanism. The Journal of Organic Chemistry, 52(18), 4140–4142.

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. PolyU Electronic Theses: New enantioselective catalysts based on chiral amino alcohols [theses.lib.polyu.edu.hk]
• 4. organic-chemistry.org [organic-chemistry.org]
• 5. New chiral amino alcohol ligands for catalytic enantioselective addition of diethylzincs to aldehydes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Asymmetric Functional Organozinc Additions to Aldehydes Catalyzed by 1,1′-Bi-2-naphthols (BINOLs)† - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: Standard Reaction Conditions for N-Alkylation of 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol

Introduction

The N-alkylation of 2-[(4-methoxybenzyl)amino]-1,1-diphenyl-1-ethanol is a crucial transformation in the synthesis of a variety of compounds with potential applications in medicinal chemistry and materials science. The 1,1-diphenyl-1-ethanol moiety provides a unique and sterically demanding scaffold, and modification of the secondary amine allows for the introduction of diverse functionalities, enabling the fine-tuning of physicochemical and biological properties. This document provides a detailed guide for researchers, scientists, and drug development professionals on the standard reaction conditions for the N-alkylation of this specific secondary amine, with a focus on practical and efficient protocols. We will explore two primary methodologies: classical direct N-alkylation and phase-transfer catalysis, the latter being particularly advantageous for sterically hindered substrates.

Mechanistic Considerations: The SN2 Pathway

The N-alkylation of a secondary amine, such as 2-[(4-methoxybenzyl)amino]-1,1-diphenyl-1-ethanol, with an alkyl halide typically proceeds through a bimolecular nucleophilic substitution (SN2) mechanism. In this reaction, the lone pair of electrons on the nitrogen atom acts as a nucleophile, attacking the electrophilic carbon of the alkylating agent and displacing a leaving group (e.g., a halide).

The presence of bulky diphenyl and 4-methoxybenzyl groups on the nitrogen atom introduces significant steric hindrance, which can affect the reaction rate. Therefore, careful selection of reaction conditions, including the base, solvent, and temperature, is critical for achieving a successful and efficient transformation. Over-alkylation to form a quaternary ammonium salt is a potential side reaction, though it is generally less of a concern with secondary amines compared to primary amines[1][2].

Experimental Protocols

Two robust protocols for the N-alkylation of 2-[(4-methoxybenzyl)amino]-1,1-diphenyl-1-ethanol are presented below. Protocol 1 outlines a classical direct alkylation method, while Protocol 2 describes a method employing phase-transfer catalysis, which is often beneficial for sterically hindered systems[3][4].

Protocol 1: Classical Direct N-Alkylation

This protocol utilizes a strong base to deprotonate the secondary amine, thereby increasing its nucleophilicity, in a suitable aprotic polar solvent.

Rationale for Experimental Choices:

• Base: A moderately strong, non-nucleophilic base such as potassium carbonate (K2CO3) or sodium hydride (NaH) is employed. K2CO3 is a milder and safer option, while NaH offers stronger basicity for less reactive systems. The base neutralizes the acidic proton on the secondary amine, enhancing its nucleophilicity, and also scavenges the acid generated during the reaction[3][5].

• Solvent: A polar aprotic solvent like N,N-dimethylformamide (DMF) or acetonitrile is chosen to dissolve the reactants and facilitate the SN2 reaction. These solvents do not participate in hydrogen bonding, which could otherwise solvate and deactivate the nucleophile.

• Temperature: The reaction may require heating to overcome the activation energy, especially given the steric hindrance around the nitrogen atom. The temperature should be optimized to ensure a reasonable reaction rate without promoting side reactions.

• Alkylating Agent: A reactive alkyl halide (e.g., iodide or bromide) is typically used. Iodides are generally more reactive than bromides, which are in turn more reactive than chlorides.

Step-by-Step Methodology:

• Reactant Preparation: To a dry, round-bottom flask equipped with a magnetic stirrer and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), add 2-[(4-methoxybenzyl)amino]-1,1-diphenyl-1-ethanol (1.0 equivalent).

• Solvent and Base Addition: Add a suitable volume of anhydrous DMF or acetonitrile to dissolve the starting material. To this solution, add the base (e.g., K2CO3, 1.5-2.0 equivalents, or NaH, 1.1-1.2 equivalents) portion-wise at room temperature.

• Addition of Alkylating Agent: Slowly add the alkylating agent (1.1-1.5 equivalents) to the reaction mixture.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 60-80 °C) and monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. If NaH was used, carefully quench any excess with a few drops of water or methanol. Dilute the mixture with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Workflow for Direct N-Alkylation

Caption: General workflow for direct N-alkylation.

Protocol 2: N-Alkylation via Phase-Transfer Catalysis (PTC)

Phase-transfer catalysis is an excellent alternative, particularly for reactions involving a water-soluble base and an organic-soluble substrate. A phase-transfer catalyst facilitates the transport of the hydroxide or carbonate anion from the aqueous phase to the organic phase to deprotonate the amine.

Rationale for Experimental Choices:

• Phase-Transfer Catalyst: A quaternary ammonium salt, such as tetrabutylammonium bromide (TBAB) or tetrabutylammonium hydrogen sulfate (TBAHS), is a common choice. The lipophilic cation pairs with the inorganic anion (e.g., hydroxide or carbonate) and transports it into the organic phase where the reaction occurs[4].

• Base: An inexpensive and less hazardous inorganic base like sodium hydroxide (NaOH) or potassium carbonate (K2CO3) can be used in an aqueous solution[4].

• Solvent System: A two-phase system consisting of an aqueous solution of the base and a non-polar organic solvent (e.g., toluene or dichloromethane) for the substrate and alkylating agent is employed. This simplifies the work-up procedure.

Step-by-Step Methodology:

• Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-[(4-methoxybenzyl)amino]-1,1-diphenyl-1-ethanol (1.0 equivalent) and the alkylating agent (1.1-1.5 equivalents) in a suitable organic solvent (e.g., toluene).

• Catalyst and Base Addition: Add the phase-transfer catalyst (e.g., TBAB, 0.05-0.1 equivalents). To this mixture, add an aqueous solution of the base (e.g., 50% w/v NaOH or saturated K2CO3).

• Reaction: Stir the biphasic mixture vigorously at room temperature or with gentle heating (e.g., 40-60 °C). Vigorous stirring is crucial to maximize the interfacial area between the two phases. Monitor the reaction progress by TLC.

• Work-up: Upon completion, separate the organic layer. Wash the organic layer with water and then with brine.

• Purification: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Workflow for N-Alkylation via Phase-Transfer Catalysis

Caption: General workflow for N-alkylation using PTC.

Data Presentation: Summary of Reaction Conditions

Parameter	Protocol 1: Classical Direct Alkylation	Protocol 2: Phase-Transfer Catalysis
Base	K2CO3 or NaH	NaOH or K2CO3 (aqueous solution)
Solvent	Anhydrous DMF or Acetonitrile	Toluene or Dichloromethane (with water)
Catalyst	None	Tetrabutylammonium Bromide (TBAB)
Temperature	60-80 °C	Room Temperature to 60 °C
Key Consideration	Requires anhydrous conditions and inert atmosphere	Requires vigorous stirring

Alternative Strategy: Reductive Amination

While direct alkylation of a secondary amine is generally manageable, reductive amination offers a controlled method to introduce an alkyl group and can be particularly useful if the desired alkyl group can be sourced from a corresponding aldehyde or ketone[6][7]. This two-step, one-pot process involves the formation of an iminium ion intermediate followed by its reduction.

The reaction of 2-[(4-methoxybenzyl)amino]-1,1-diphenyl-1-ethanol with an aldehyde or ketone would form a tertiary iminium ion, which can then be reduced in situ by a mild reducing agent such as sodium triacetoxyborohydride (STAB) or sodium cyanoborohydride (NaBH3CN)[7][8]. This method completely avoids the possibility of over-alkylation.

Conclusion

The N-alkylation of the sterically hindered secondary amine, 2-[(4-methoxybenzyl)amino]-1,1-diphenyl-1-ethanol, can be effectively achieved through classical direct alkylation or, more advantageously, via phase-transfer catalysis. The choice of method will depend on the specific alkylating agent, available laboratory resources, and the desired scale of the reaction. For challenging substrates, phase-transfer catalysis offers a milder, often more efficient, and scalable alternative. Careful optimization of the reaction parameters outlined in these protocols will be key to achieving high yields and purity of the desired N-alkylated product.

References

• Industrial Phase-Transfer Catalysis. Link

• Phase Transfer Catalysis - ACS GCI Pharmaceutical Roundtable Reagent Guides. Link

• Amine synthesis by reductive amination (reductive alkylation) - Organic Chemistry Portal. Link

• Direct Synthesis of Protected Secondary N-Alkylamines via Reductive Amination of Aldehydes with Protected N-Alkylamines Using Me2SiHCl | ACS Omega - ACS Publications. Link

• Reductive Amination, and How It Works - Master Organic Chemistry. Link

• Reductive amination in case of secondary amines - Chemistry Stack Exchange. Link

• Alkylation of Amines (Sucks!) - Master Organic Chemistry. Link

• N-alkylation of amides with alkyl halides? - Chemistry Stack Exchange. Link

• Synthesis of Secondary Amines via Self-Limiting Alkylation - PMC - NIH. Link

• 20.05.1: Alkylation of Amines by Alkyl Halides - Chemistry LibreTexts. Link

• General Synthesis of N-Alkylation of Amines with Secondary Alcohols via Hydrogen Autotransfer | Organic Letters - ACS Publications. Link

• Application Notes and Protocols: Synthesis of N-Substituted 2-Amino-1-(4-fluorophenyl)ethanol Derivatives - Benchchem. Link

• N alkylation at sp 3 Carbon Reagent Guide. Link

• Synthesis of O- and N-alkylated products of 1,2,3,4-tetrahydrobenzo[c][1][4]naphthyrin-5(6H). Link

• Aqueous-Mediated N-Alkylation of Amines - ResearchGate. Link

• (PDF) Synthesis of 2-(N-Substituted Amin - Amanote Research. Link

• Synthesis of secondary and tertiary amines - Organic Chemistry Portal. Link

• A High Temperature Green Method for Direct N-Alkylation with the Phoenix Flow Reactor - ThalesNano. Link

• Synthesis of N-alkyl diethanolamines via N - Benchchem. Link

• 2,2′-(4-{[(E)-4-Methoxybenzylidene]amino}phenylimino)diethanol - PMC. Link

• Stereoselective synthesis and transformation of pinane-based 2-amino-1,3-diols. Link

• Direct Catalytic N‐Alkylation of α‐Amino Acid Esters and Amides Using Alcohols with High Retention of Stereochemistry. Link

• Processes for producing optically active 2-amino-1-phenylethanol derivatives - Google Patents. Link

• 6 Synthesis of N-Alkyl Amino Acids. Link

• Direct N-alkylation of unprotected amino acids with alcohols - PMC. Link

• A Convenient Way for the Synthesis of Mono N-Alkylated Ethanolamine - ChemRxiv. Link

• The selective n-alkylation of monoethanolamine in PTC condition - MedCrave. Link

• Highly Efficient and Selective N-Alkylation of Amines with Alcohols Catalyzed by in Situ Rehydrated Titanium Hydroxide - ResearchGate. Link

Sources

• 1. Direct N-alkylation of unprotected amino acids with alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Substituted amine synthesis by amination (alkylation) [organic-chemistry.org]
• 3. phasetransfer.com [phasetransfer.com]
• 4. Phase Transfer Catalysis - Wordpress [reagents.acsgcipr.org]
• 5. thalesnano.com [thalesnano.com]
• 6. cris.huji.ac.il [cris.huji.ac.il]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Scale-up of N-alkylation reaction using phase-transfer catalysis with integrated separation in flow - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol

Welcome to the Advanced Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals experiencing yield bottlenecks in the synthesis of 2-[(4-methoxybenzyl)amino]-1,1-diphenyl-1-ethanol.

The most direct synthetic route to this target is the regioselective nucleophilic ring-opening of 1,1-diphenyloxirane by 4-methoxybenzylamine (PMB-amine). While conceptually straightforward, this transformation is notoriously sensitive to electronic and steric factors, often resulting in complex reaction mixtures and poor yields if not meticulously controlled.

Part 1: Mechanistic Overview & Reaction Pathways

The regioselective ring opening of 1,1-diphenyloxirane by PMB-amine is governed by the steric bulk of the diphenyl group, which directs the nucleophilic attack exclusively to the less hindered terminal methylene ( CH2​ ) carbon. However, the 1,1-diphenyl substitution makes the epoxide highly susceptible to Lewis or Brønsted acid-catalyzed degradation.

Understanding the bifurcation between the desired amination and the competing degradation pathway is the key to mastering this synthesis.

Fig 1. Competing pathways of 1,1-diphenyloxirane: Amination vs. Acid-catalyzed rearrangement.

Part 2: Troubleshooting Guides & FAQs

Q1: My reaction yield is consistently below 40%, and GC-MS/NMR shows a major aldehyde byproduct. What is happening? A: You are observing the acid-catalyzed rearrangement of 1,1-diphenyloxirane to diphenylacetaldehyde. Under mild acid catalysis, the epoxide oxygen is protonated, leading to ring opening and a pinacol-type 1,2-hydride shift [1].

• Causality: The two phenyl rings hyper-stabilize the developing carbocation at the benzylic position, making this rearrangement extremely fast and thermodynamically favorable.

• Solution: Strictly avoid acidic conditions. If your solvent (e.g., chloroform or dichloromethane) contains trace HCl from photolytic degradation, neutralize it by passing it through basic alumina prior to use.

Q2: The reaction is too slow in anhydrous THF at room temperature, but heating causes degradation. How do I accelerate the amination safely? A: PMB-amine is only a moderate nucleophile, and aprotic solvents like THF fail to provide electrophilic activation of the epoxide.

• Causality: Epoxide ring opening requires polarization of the C-O bond. Without it, the activation energy remains too high for room-temperature aminolysis.

• Solution: Switch to a mildly basic or neutral protic solvent system (e.g., absolute ethanol). The hydroxyl group of the solvent acts as a mild hydrogen-bond donor to the epoxide oxygen, lowering the activation energy for nucleophilic attack without inducing the destructive Meinwald rearrangement. Alternatively, use Lithium Perchlorate ( LiClO4​ ) in acetonitrile.

Q3: How do I ensure the purity of my starting material, 1,1-diphenyloxirane, before starting the amination? A: 1,1-diphenyloxirane is typically synthesized via the Corey-Chaykovsky reaction using benzophenone and dimethylsulfoxonium methylide [2].

• Causality: Residual DMSO or inorganic salts from this precursor step can severely interfere with the subsequent amination kinetics by coordinating with the epoxide or the amine.

• Solution: Always perform a rigorous aqueous wash and distill or recrystallize the epoxide before proceeding to the amination step.

Part 3: Quantitative Data & Solvent Optimization

To illustrate the profound impact of solvent and catalyst selection on the reaction trajectory, review the comparative data below. The use of LiClO4​ in acetonitrile provides the optimal balance of electrophilic activation and mild conditions.

Solvent / Catalyst System	Reaction Conditions	Major Observed Byproduct	Isolated Yield (%)
THF (Anhydrous)	Reflux, 24h	Unreacted Epoxide	35%
CHCl3​ (Trace Acid)	RT, 12h	Diphenylacetaldehyde	< 10%
EtOH (Absolute)	Reflux, 12h	None	78%
CH3​CN / LiClO4​	RT, 8h	None	85%

Part 4: Optimized Experimental Protocol

This protocol utilizes LiClO4​ in acetonitrile to achieve high regioselectivity and yield, bypassing the need for harsh heating and suppressing rearrangement. Every step includes a self-validating checkpoint to ensure scientific integrity.

Step-by-Step Methodology

• Preparation of the Catalyst Medium: Dissolve 2.1 g (20 mmol) of anhydrous LiClO4​ in 10 mL of dry Acetonitrile ( CH3​CN ) in a flame-dried round-bottom flask under an inert nitrogen atmosphere.

  • Self-Validation: The solution must be completely clear. Any cloudiness indicates the presence of moisture, which will lead to premature epoxide hydrolysis. If cloudy, discard and use fresh, anhydrous reagents.

• Substrate Addition: Add 1.96 g (10 mmol) of purified 1,1-diphenyloxirane to the solution. Stir for 5 minutes at room temperature to allow the lithium ions to coordinate with the epoxide oxygen.

• Amination: Slowly add 1.51 g (11 mmol, 1.1 equiv) of 4-methoxybenzylamine (PMB-amine) dropwise over 10 minutes using a syringe pump.

  • Causality: Dropwise addition prevents localized exothermic spikes that could promote oligomerization or bis-alkylation of the primary amine.

• Reaction Monitoring: Stir the mixture at room temperature for 8 hours. Monitor the reaction progress via TLC (Hexane:EtOAc 7:3).

  • Self-Validation: The reaction is complete when the UV-active epoxide spot ( Rf​≈0.6 ) completely disappears, replaced by a highly polar, ninhydrin-active amino alcohol spot ( Rf​≈0.2 ).

• Quenching & Extraction: Add 20 mL of saturated aqueous NaHCO3​ to quench the reaction, followed by extraction with Dichloromethane ( 3×20 mL).

  • Causality: The mildly basic quench ensures the newly formed secondary amine remains unprotonated, allowing it to partition entirely into the organic phase during extraction.

• Purification: Dry the combined organic layers over anhydrous Na2​SO4​ , concentrate in vacuo, and purify via flash column chromatography (Silica gel, EtOAc/Hexane gradient) to yield the pure target compound.

Fig 2. Step-by-step optimized experimental workflow for synthesizing the target amino alcohol.

References

• Organic Chemistry - Ethers Synthesis and Reactions (Pinacol-type rearrangement of 1,1-diphenyloxirane). Vaia.
• Dimethylsulfoxonium Methylide | Corey-Chaykovsky Reagent. Benchchem.

troubleshooting PMB cleavage in 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol derivatives

Welcome to the Technical Support Center. This guide is specifically engineered for researchers and drug development professionals troubleshooting the deprotection of 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol derivatives .

Removing an N-PMB (p-methoxybenzyl) group from a secondary amine is a standard transformation, but the presence of the adjacent 1,1-diphenyl-1-ethanol moiety introduces severe chemoselectivity challenges. This guide synthesizes mechanistic causality, field-proven troubleshooting, and validated protocols to help you achieve high-yielding deprotections without destroying your substrate.

Section 1: The Mechanistic Challenge

The core difficulty in this substrate lies in the extreme sensitivity of the tertiary benzylic alcohol. The 1,1-diphenyl-1-ethanol group is highly prone to acid-catalyzed dehydration. When exposed to Brønsted or Lewis acids, the hydroxyl group is protonated and eliminated as water, leaving behind a diphenylmethyl carbocation. Because this carbocation is exceptionally stabilized by the two adjacent phenyl rings, the activation energy for this E1 elimination is remarkably low.

Simultaneously, N-PMB groups are notoriously more robust than O-PMB groups and typically require harsh acidic conditions (e.g., neat TFA at elevated temperatures) or aggressive oxidative conditions to cleave[1]. Applying standard acidic deprotection to this molecule will almost certainly result in the complete destruction of the tertiary alcohol.

Reaction pathways for N-PMB cleavage highlighting desired deprotection vs. undesired side reactions.

Section 2: Troubleshooting FAQs

Q1: I attempted a standard TFA/anisole cleavage, but my substrate turned into a complex black tar. What happened? A: You induced an uncontrolled E1 elimination. While TFA is a standard reagent for N-PMB cleavage[1], your 1,1-diphenyl-1-ethanol moiety cannot survive it. The acid protonates the tertiary alcohol, which departs to form a highly stabilized diphenyl carbocation. This intermediate rapidly eliminates a proton to form a 2-amino-1,1-diphenylethene derivative, which can further polymerize or react with the anisole scavenger. You must abandon strongly acidic methodologies for this substrate.

Q2: I switched to oxidative cleavage using DDQ in DCM/Water, but I am still seeing dehydration byproducts. Why? A: The oxidative cleavage of PMB groups by DDQ (2,3-dichloro-5,6-dicyano-1,4-benzoquinone) generates 2,3-dichloro-5,6-dicyanohydroquinone (DDHQ) as a byproduct. DDHQ is moderately acidic. In an unbuffered biphasic system, the local pH in the aqueous droplets can drop low enough to trigger the dehydration of your highly sensitive tertiary alcohol. You must explicitly buffer the aqueous phase (e.g., with saturated NaHCO₃) to neutralize the DDHQ as it forms.

Q3: My DDQ reaction is incredibly slow and stalls at 50% conversion. How can I drive it to completion? A: N-PMB groups are significantly more resistant to oxidative cleavage than O-PMB groups. The initial charge-transfer complex required for DDQ oxidation is often hindered by the basicity and steric bulk of the secondary amine[2]. To accelerate the reaction:

• Ensure hyper-vigorous stirring; the reaction occurs strictly at the biphasic interface.

• Use a slight excess of DDQ (1.5 to 2.0 equivalents).

• If it still stalls, the literature indicates that N-PMB groups resistant to DDQ/CAN can often be cleanly removed via catalytic hydrogenolysis using Pearlman's catalyst[2].

Q4: CAN (Ceric Ammonium Nitrate) gave me good conversion, but the workup is a nightmare with severe emulsions. How do I isolate my product? A: This is a well-documented issue. CAN deprotection often leads to severe emulsions and low isolated yields due to the formation of gelatinous cerium salts that coordinate tightly to polar amines[3]. To break these emulsions, avoid standard acid-base extractions. Instead, quench the reaction with a saturated solution of Rochelle's salt (potassium sodium tartrate) or EDTA, and stir vigorously for 2 hours prior to extraction. This chelates the cerium ions, breaking the emulsion and freeing your product.

Section 3: Validated Experimental Protocols

Protocol A: Buffered DDQ Oxidative Cleavage (Prioritizes Chemoselectivity)

This protocol is designed as a self-validating system. The visual color changes confirm that the oxidant is active and the phase transfer is occurring.

Optimized step-by-step workflow for buffered DDQ-mediated N-PMB oxidative cleavage.

• Preparation: Dissolve the N-PMB substrate (1.0 eq) in a biphasic mixture of Dichloromethane (DCM) and Water (18:1 ratio, 0.1 M concentration).

• Buffering (Critical Step): Add 2.0 equivalents of solid NaHCO₃ to the mixture. Stir for 5 minutes. Causality: This prevents the acidic DDHQ byproduct from dehydrating the 1,1-diphenyl-1-ethanol group.

• Oxidation: Cool the mixture to 0 °C. Add DDQ (1.5 eq) portion-wise.

• Validation Check: The solution will immediately turn deep green/red, indicating the formation of the charge-transfer complex. As the reaction proceeds, it will transition to a yellow/brown suspension as the insoluble DDHQ precipitates.

• Reaction: Remove the ice bath and stir vigorously at room temperature for 2–4 hours. Monitor by TLC or LC-MS.

• Quench & Workup: Quench the reaction by adding a 10% aqueous solution of ascorbic acid (to reduce unreacted DDQ) followed by saturated aqueous NaHCO₃. Extract with DCM (3x). Wash the combined organics with brine, dry over Na₂SO₄, and concentrate.

Protocol B: Chemoselective Hydrogenolysis (For Oxidation-Resistant Substrates)

Use this if DDQ/CAN fails. Pearlman's catalyst is highly active for N-benzyl type cleavages but requires strict monitoring to prevent C-OH cleavage[2].

• Preparation: Dissolve the substrate in anhydrous Ethanol or Ethyl Acetate (0.1 M). Do not use Methanol or add acetic acid, as protic/acidic environments promote the hydrogenolysis of the tertiary benzylic alcohol.

• Catalyst Addition: Add 20% Pd(OH)₂/C (Pearlman's catalyst, 10-20% w/w).

• Purge: Degas the suspension by bubbling Argon for 5 minutes, then purge the flask with Hydrogen gas (balloon pressure) three times.

• Reaction: Stir vigorously under an H₂ atmosphere at room temperature.

• Monitoring (Critical Step): Monitor the reaction strictly every 30 minutes via LC-MS. Terminate the reaction exactly when the starting material is consumed to prevent over-reduction (cleavage of the C-OH bond).

• Workup: Filter the mixture through a pad of Celite, washing thoroughly with Ethanol. Concentrate the filtrate under reduced pressure.

Section 4: Quantitative Data Comparison

The following table summarizes the operational parameters and risk profiles for the primary deprotection strategies applied to this specific molecular class.

Deprotection Method	Reagents & Solvent	Temp	Typical Time	Expected Yield	Risk of Dehydration (E1)	Risk of C-OH Cleavage
Strong Acid	TFA, Anisole (neat)	60 °C	1–2 h	< 5%	Extreme	Low
Unbuffered Oxidation	DDQ, DCM/H₂O	RT	4–12 h	30–50%	High	Low
Buffered Oxidation	DDQ, NaHCO₃, DCM/H₂O	0 °C to RT	2–4 h	70–85%	Low	Low
Oxidation (CAN)	CAN, MeCN/H₂O	RT	1–3 h	40–60%*	Moderate	Low
Hydrogenolysis	Pd(OH)₂/C, H₂, EtOH	RT	2–6 h	80–95%	Low	Moderate

*Yields for CAN are typically depressed due to product sequestration in cerium emulsions during workup[3].

Section 5: References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis and biological evaluation of novel quinoline-piperidine scaffolds as antiplasmodium agents - PMC [pmc.ncbi.nlm.nih.gov]

purification techniques for 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol without chromatography

Subject: Non-Chromatographic Purification of 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol Prepared By: Senior Application Scientist, Process Development

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals scaling up the synthesis of 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol . Because chromatographic purification is bottlenecked by scale and solvent consumption, this guide focuses on exploiting the molecule's specific physicochemical properties—namely its basic secondary amine, massive steric bulk, and hydrogen-bonding capacity—to achieve >99% purity through extraction and crystallization[1].

Physicochemical Profile & Quantitative Data

To design a purification system without chromatography, we must first understand the thermodynamic and solubility profile of the target molecule and its common impurities.

Property / Component	Target: 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol	Impurity A: 4-Methoxybenzylamine (PMB-Amine)	Impurity B: 2,2-Diphenyloxirane (or Ketone)
Molecular Weight	333.43 g/mol	137.18 g/mol	196.25 g/mol
Functional Group	Secondary Amine, Tertiary Alcohol	Primary Amine	Epoxide / Ketone (Neutral)
Estimated pKa (Amine)	~8.5 – 9.0	~9.3	N/A
Lipophilicity (LogP)	High (> 4.0)	Low-Moderate (~1.5)	High (> 3.5)
Aqueous Solubility	Insoluble (Free Base)	Slightly Soluble	Insoluble
Salt Crystallinity	Excellent (HCl, Oxalate) [2]	Poor in non-polar solvents	Does not form salts

Process Workflow Visualization

The following workflow isolates the target compound by sequentially stripping away neutral impurities (via pH-swing extraction) and structurally similar amine impurities (via selective salt crystallization).

Fig 1: Non-chromatographic purification workflow for 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol.

Self-Validating Experimental Protocols

Do not proceed to the next step in these protocols unless the validation criteria are met. This ensures causality between your actions and the chemical state of the system.

Protocol A: Differential Acid-Base Extraction

Mechanistic Goal: Separate the basic amines (Target and PMB-amine) from neutral unreacted starting materials (epoxide/ketone).

• Dissolution: Dissolve the crude reaction mixture in Methyl tert-butyl ether (MTBE) (10 mL/g of crude). Note: MTBE is chosen over Dichloromethane (DCM) to minimize emulsion formation caused by the target molecule's surfactant-like properties.

• Acidification: Add 1M aqueous HCl (1.5 equivalents based on total theoretical amine). Stir vigorously for 15 minutes.

  • Self-Validation: Stop stirring and let the layers separate. Spot the aqueous layer on pH paper; it must read pH < 2. If pH > 2, add more 1M HCl.

• Separation: Separate the layers. Discard the organic layer (contains neutral impurities). Wash the aqueous layer once more with fresh MTBE (5 mL/g) to remove residual lipophilics.

• Basification: Cool the aqueous layer to 5 °C in an ice bath. Slowly add 2M NaOH dropwise while stirring until the pH reaches > 10.

  • Self-Validation: The solution will immediately turn milky/cloudy as the highly lipophilic free base precipitates out of the aqueous phase.

• Recovery: Extract the milky aqueous layer with Ethyl Acetate (EtOAc) (2 x 10 mL/g). Dry the combined EtOAc layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the enriched free base.

Protocol B: Selective Hydrochloride Salt Crystallization

Mechanistic Goal: Separate the target secondary amine from the primary PMB-amine impurity. The bulky diphenylethanolamine core creates a rigid, highly crystalline lattice when protonated, whereas primary amine salts are highly soluble in polar protic solvents [1].

• Dissolution: Dissolve the enriched free base in a minimum volume of warm EtOAc (approx. 5-7 mL/g).

• Salt Formation: While stirring at room temperature, slowly add 1.05 equivalents of 2M HCl in Ethanol.

  • Self-Validation: The solution should remain clear initially, then begin to form fine white needles within 5-10 minutes. If the solution turns milky and deposits a thick syrup on the bottom of the flask, stop (See FAQ #2 on "Oiling Out").

• Maturation: Cool the suspension to 0-5 °C for 2 hours to maximize yield.

• Isolation: Filter the crystals via vacuum filtration. Wash the filter cake with ice-cold EtOAc/Hexane (1:1). The highly soluble PMB-amine hydrochloride remains in the mother liquor.

• Drying: Dry the crystals under vacuum at 40 °C to constant weight.

Troubleshooting & FAQs

Q1: My acid-base extraction formed a thick, unbreakable emulsion. What happened, and how do I fix it?

Root Cause Analysis: 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol is a massive molecule. When protonated, it possesses a highly polar, charged headgroup (the ammonium and hydroxyl) and a massive hydrophobic tail (three aromatic rings). This structure acts as a classic surfactant, lowering the interfacial tension between the aqueous and organic layers and stabilizing emulsions. Actionable Solution:

• Immediate fix: Add saturated aqueous NaCl (brine) to the separatory funnel. The high ionic strength forces the lipophilic organic salt out of the aqueous interface (salting-out effect). If that fails, filter the entire biphasic mixture through a pad of Celite to break the mechanical emulsion.

• Preventative fix: Never use halogenated solvents (like DCM) or highly non-polar solvents (like pure Hexane) for this specific extraction. MTBE or EtOAc provide the optimal dielectric constant to prevent micelle formation.

Q2: During salt formation, my product "oils out" as a sticky syrup instead of forming crystals. How do I get a powder?

Root Cause Analysis: You are experiencing Liquid-Liquid Phase Separation (LLPS), commonly known as "oiling out." This occurs when the concentration of the salt exceeds its solubility limit before the temperature drops below the melting point of the solute in that specific solvent system. The product separates as a solute-rich liquid phase rather than a solid crystal lattice [2]. Actionable Solution:

• Redissolve: Heat the mixture until the oil dissolves completely back into the solvent.

• Adjust Solvent: Add 10-20% of a co-solvent that increases the solubility slightly (e.g., more Ethanol). This shifts the phase boundary.

• Seed & Cool Slowly: Cool the solution very slowly (e.g., 0.5 °C/min). Once you reach the metastable zone (solution is cold but clear), add a tiny seed crystal of the target salt. The presence of a nucleation site forces the thermodynamics toward crystallization rather than LLPS.

Q3: NMR shows I still have 5-10% of unreacted 4-methoxybenzylamine (PMB-amine) in my free base. How do I remove it without a column?

Root Cause Analysis: PMB-amine is a primary amine, while your target is a sterically hindered secondary amine. They have similar pKa values, meaning acid-base extraction will pull both into the aqueous layer simultaneously. Actionable Solution: Exploit their differing steric profiles via selective salt crystallization (Protocol B). Because PMB-amine is much smaller, its hydrochloride salt is highly soluble in ethanol/water mixtures [1]. By crystallizing your target compound as an HCl salt from an EtOAc/Ethanol mixture, the PMB-amine HCl will remain entirely dissolved in the mother liquor. Filter your target crystals, and the PMB-amine is successfully purged.

Q4: Can I crystallize the free base directly without making a salt?

Root Cause Analysis: Yes, but it requires higher initial purity. The free base of 1,1-diphenyl-2-aminoethanol derivatives is highly crystalline due to strong intermolecular hydrogen bonding between the tertiary alcohol and the secondary amine, reinforced by π−π stacking of the diphenyl rings [3]. Actionable Solution: If your crude is >85% pure, dissolve the free base in boiling Isopropanol (IPA) or a mixture of Toluene/Heptane. Allow it to cool slowly to room temperature. The target compound will crystallize as white prisms.

References

• 1,2-Diphenylethanolamine derivatives and their salts and the preparation thereof Source: US Patent 3988456A URL
• Process for the preparation of amino-alcohols Source: US Patent 2243977A URL
• Selective Radical Transfer in a Series of Nonheme Iron(III)

reducing side reactions during 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol preparation

Target Compound: 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals

Welcome to the Technical Support Center. This knowledge base is designed to help you optimize the preparation of 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol. The most scalable and reliable synthetic route is the reductive amination of 2-amino-1,1-diphenyl-1-ethanol with 4-methoxybenzaldehyde. However, the unique steric and electronic environment of the 1,1-diphenyl-1-ethanol core makes this reaction highly susceptible to specific side reactions.

Below, you will find diagnostic FAQs, mechanistic insights, and a self-validating protocol designed to maximize your yield and purity.

Part 1: Diagnostic FAQs & Mechanistic Troubleshooting

Q1: Why am I observing significant amounts of the tertiary amine (over-alkylation) in my final product mixture? The Causality: Reductive amination proceeds via an imine intermediate. Once reduced, the resulting secondary amine (your target product) remains nucleophilic. If highly reactive reducing agents (like NaBH4​ ) are used, or if the aldehyde is present in excess, the secondary amine will react with another molecule of 4-methoxybenzaldehyde to form an iminium ion, which is subsequently reduced to the unwanted tertiary amine [1]. The Solution: Switch your reducing agent to Sodium Triacetoxyborohydride ( NaBH(OAc)3​ ) and strictly control your stoichiometry (1.0 equivalent of aldehyde to 1.05 equivalents of amine). NaBH(OAc)3​ is exceptionally mild and exhibits high chemoselectivity for imines over aldehydes, drastically reducing over-alkylation [1].

Q2: My reaction mixture is turning dark, and NMR shows the loss of the tertiary alcohol and the appearance of aldehyde peaks. What is destroying my product? The Causality: You are observing acid-catalyzed degradation. The 1,1-diphenyl-1-ethanol moiety contains a tertiary alcohol adjacent to two phenyl rings. In the presence of strong Brønsted acids (often mistakenly added to catalyze imine formation), the hydroxyl group is protonated and eliminated as water. This forms a highly stable diphenylmethyl-type carbocation ( Ph2​C+-CH2​-NH-PMB ). Deprotonation yields an enamine ( Ph2​C=CH-NH-PMB ), which rapidly tautomerizes to an imine and hydrolyzes into diphenylacetaldehyde and 4-methoxybenzylamine. The Solution: Do not use strong acids (e.g., HCl, TFA, or p -TsOH) in this synthesis. Rely on mild desiccants (like anhydrous MgSO4​ or molecular sieves) to drive imine formation through water sequestration rather than acid catalysis.

Q3: The reaction is stalling at the imine intermediate. How can I drive the reduction to completion? The Causality: The bulky 1,1-diphenyl groups create significant steric hindrance, which can impede both the formation of the Schiff base and the approach of the bulky NaBH(OAc)3​ hydride donor. Direct reductive amination (mixing all reagents at once) often fails here. The Solution: Utilize an indirect (stepwise) reductive amination protocol . Pre-form the imine completely using a desiccant before introducing the reducing agent. This isolates the thermodynamic hurdle of imine formation from the kinetic hurdle of reduction.

Part 2: Reagent Selection Data

To prevent side reactions, selecting the correct hydride source is the most critical parameter. The table below summarizes the quantitative and qualitative performance of common reducing agents for this specific sterically hindered substrate.

Reducing Agent	Chemoselectivity (Imine vs. Aldehyde)	Required pH for Activation	Risk of Acid Degradation	Risk of Over-Alkylation	Recommendation for this Substrate
NaBH4​	Low	Neutral to Basic	Low	High	Not recommended; reduces aldehydes rapidly, leading to poor yields.
NaBH3​CN	High	Acidic (pH 3-4)	High	Moderate	Avoid; requires acidic conditions that trigger tertiary alcohol dehydration.
NaBH(OAc)3​	Very High	Weakly Acidic / Neutral	Low	Low	Optimal; mild conditions prevent both over-alkylation and dehydration [1].

Part 3: Mechanistic Pathway Visualization

The following diagram maps the logical flow of the synthesis, highlighting the critical divergence points where side reactions occur if reaction parameters are not strictly controlled.

Caption: Reaction pathway showing target synthesis and major side reactions (over-alkylation and degradation).

Part 4: Self-Validating Experimental Protocol

This stepwise methodology is engineered to bypass the side reactions detailed above. Every critical phase includes a self-validation checkpoint to ensure the reaction is proceeding as intended before moving to the next step.

Phase 1: Indirect Imine Pre-formation

• Preparation: In an oven-dried, argon-purged flask, dissolve 2-amino-1,1-diphenyl-1-ethanol (1.05 eq) in anhydrous 1,2-dichloroethane (DCE) to achieve a 0.2 M concentration.

• Condensation: Add 4-methoxybenzaldehyde (1.00 eq) dropwise at room temperature. Note: The slight excess of amine is a deliberate stoichiometric control to suppress over-alkylation.

• Dehydration: Add anhydrous MgSO4​ (2.0 eq) to the stirring mixture. Do not add any acidic catalysts.

• Self-Validation Checkpoint (TLC/NMR): Stir for 3-4 hours. Pull a 0.1 mL aliquot, filter, and concentrate.

  • NMR Validation: Confirm the disappearance of the aldehyde proton ( ∼ 9.8 ppm) and the appearance of the imine CH=N proton ( ∼ 8.2 ppm). Do not proceed to Phase 2 until conversion is >95%.

Phase 2: Selective Reduction

• Filtration: Filter the reaction mixture through a medium-porosity fritted funnel under argon to remove the MgSO4​ . Causality: Removing the hydrated salts prevents water from quenching the hydride reagent in the next step.

• Reduction: Cool the filtrate to 0 °C. Add NaBH(OAc)3​ (1.5 eq) portion-wise over 15 minutes.

• Maturation: Remove the ice bath and allow the reaction to stir at room temperature for 12 hours.

• Self-Validation Checkpoint (TLC): Spot the reaction mixture against the starting primary amine. The secondary amine product will exhibit a higher Rf​ value and will stain differently with ninhydrin (often appearing darker or a different hue than the primary amine).

Phase 3: Quench and Isolation

• Quenching: Cool the mixture to 0 °C and carefully quench with saturated aqueous NaHCO3​ (equal volume to DCE). Causality: The basic quench safely neutralizes residual acetic acid generated by the borohydride, preventing product degradation during workup.

• Extraction: Separate the layers. Extract the aqueous layer twice with dichloromethane (DCM).

• Washing: Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient containing 1% Triethylamine to prevent on-column acid degradation).

Part 5: References

• Title: Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. Source: The Journal of Organic Chemistry, 1996, 61(11), 3849-3862. URL: [Link]

Technical Support Center: Troubleshooting 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the complex synthetic challenges associated with 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol .

This molecule represents a "steric fortress." The C1 position is crowded by a tertiary alcohol and two bulky phenyl rings, while the adjacent C2 position bears a secondary amine shielded by a 4-methoxybenzyl (PMB) group. This extreme steric crowding restricts C–N bond rotation and severely depresses the nucleophilicity of both the amine and the hydroxyl group, leading to failed reactions, poor yields, and unexpected side products.

Below, you will find causality-driven troubleshooting guides, validated protocols, and mechanistic insights to help you overcome these steric barriers.

Part 1: Mechanistic Overview of the Steric Challenge

To successfully manipulate this molecule, we must first map the steric conflicts. The percent buried volume (%VBur) around the nitrogen lone pair is exceptionally high, pushing the nitrogen atom out of its ideal nucleophilic trajectory [2].

Fig 1. Steric hindrance map of 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol.

Part 2: FAQ & Troubleshooting Guides

Section A: N-Alkylation & N-Acylation Failures

Q: Why do my standard N-alkylation attempts with alkyl bromides and K₂CO₃ fail, recovering only starting material? A: The issue lies in the heterogeneous nature of K₂CO₃ combined with the extreme steric shielding of the secondary amine. The bulky 1,1-diphenyl and PMB groups prevent the nitrogen lone pair from effectively attacking the electrophile. Solution: You must switch to a homogeneous, non-nucleophilic base (e.g., KOtBu or DBU) to ensure efficient deprotonation in solution [1]. Furthermore, upgrade your electrophile from an alkyl bromide to a highly reactive alkyl triflate, or utilize a reductive amination pathway which is less sensitive to steric bulk.

Q: When I try to acylate the amine using an acyl chloride and Triethylamine (TEA), I get O-acylation at the tertiary alcohol instead. How do I reverse this selectivity? A: While tertiary alcohols are generally poor nucleophiles, the secondary amine in this specific molecule is so sterically buried that the hydroxyl oxygen becomes the path of least resistance for the acylium ion. Solution: To force N-acylation, you must pre-form the nitrogen anion. Use a strong, non-nucleophilic base like LiHMDS at -78 °C. The lithium coordinates with the oxygen, while the highly nucleophilic nitrogen anion rapidly attacks the acyl chloride before O-acylation can occur.

Section B: PMB Deprotection & Unwanted Dehydration

Q: I treated the compound with Trifluoroacetic Acid (TFA) to remove the PMB group, but Mass Spectrometry shows a loss of 18 Da (M-H₂O). What happened? A: The 1,1-diphenyl-1-ethanol motif is extraordinarily prone to dehydration under strong acidic conditions. The resulting carbocation is highly stabilized by the two adjacent phenyl rings (forming a diphenylmethyl-type cation). TFA successfully removes the PMB group but simultaneously dehydrates your tertiary alcohol into an alkene. Solution: Abandon acidic deprotection. Utilize an oxidative cleavage strategy using 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ). DDQ operates via a single electron transfer (SET) mechanism at neutral pH, selectively cleaving the PMB group while leaving the sensitive tertiary alcohol completely intact [3].

Fig 2. Decision matrix for PMB deprotection workflows to prevent C1 dehydration.

Part 3: Quantitative Data & Condition Optimization

The following table summarizes the optimized conditions for functionalizing 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol, demonstrating how reagent selection directly impacts chemoselectivity.

Reaction Goal	Reagent	Base / Catalyst	Solvent & Temp	Major Product	Yield
Standard Acylation	Acetyl Chloride (1.2 eq)	TEA (2.0 eq)	DCM, 25 °C	O-Acylated (Undesired)	65%
Selective N-Acylation	Acetyl Chloride (1.2 eq)	LiHMDS (1.1 eq)	THF, -78 °C to 0 °C	N-Acylated (Desired)	82%
Standard Alkylation	Benzyl Bromide (1.5 eq)	K₂CO₃ (3.0 eq)	DMF, 80 °C	Starting Material	<5%
Selective N-Alkylation	Benzyl Triflate (1.2 eq)	KOtBu (1.5 eq)	THF, 0 °C to 25 °C	N-Alkylated (Desired)	78%
PMB Deprotection	TFA / Anisole	None	DCM, 25 °C	Dehydrated Alkene	90%
PMB Deprotection	DDQ (1.5 eq)	None	DCM/H₂O (18:1), 25 °C	Deprotected Amine	88%

Part 4: Step-by-Step Experimental Protocols

Protocol 1: Chemoselective Oxidative PMB Deprotection via DDQ

This protocol utilizes a single electron transfer (SET) mechanism to remove the PMB group without triggering the dehydration of the 1,1-diphenyl-1-ethanol moiety [3].

Materials:

• 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol (1.0 mmol)

• DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) (1.5 mmol)

• Dichloromethane (DCM) (18 mL)

• Deionized Water (1 mL)

Step-by-Step Procedure:

• Preparation: Dissolve the starting material (1.0 mmol) in 18 mL of DCM in a round-bottom flask equipped with a magnetic stir bar. Add 1 mL of deionized water. The biphasic mixture is crucial as water acts as the nucleophile to trap the oxocarbenium intermediate.

• Addition: Cool the mixture to 0 °C using an ice bath. Portion-wise, add DDQ (1.5 mmol) over 5 minutes.

• Self-Validation Checkpoint: DDQ is a bright orange/red powder. Upon addition, the solution will turn deep red/brown. As the SET progresses and DDQ is reduced to DDHQ (2,3-dichloro-5,6-dicyanohydroquinone), the reaction mixture will transition to a pale yellow suspension. The precipitation of insoluble DDHQ is your visual confirmation that the oxidation is occurring.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 2–4 hours. Monitor via TLC (Hexanes/EtOAc 7:3).

• Quenching & Workup: Once complete, quench the reaction by adding 10 mL of saturated aqueous NaHCO₃ and 10 mL of saturated aqueous Na₂S₂O₃ (to neutralize any residual oxidant).

• Extraction: Filter the biphasic mixture through a pad of Celite to remove the precipitated DDHQ. Separate the organic layer, extract the aqueous layer twice with DCM (15 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product via silica gel flash chromatography to yield the pure 2-amino-1,1-diphenyl-1-ethanol.

Protocol 2: Kinetically Controlled Selective N-Acylation

This protocol uses a strong base at cryogenic temperatures to bypass steric hindrance and force N-acylation over O-acylation.

Materials:

• 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol (1.0 mmol)

• Acyl Chloride (e.g., Acetyl Chloride) (1.2 mmol)

• LiHMDS (1.0 M in THF) (1.1 mmol)

• Anhydrous THF (10 mL)

Step-by-Step Procedure:

• Preparation: In an oven-dried flask under an argon atmosphere, dissolve the starting material (1.0 mmol) in anhydrous THF (10 mL).

• Cooling: Submerge the flask in a dry ice/acetone bath to cool the solution to -78 °C.

• Deprotonation: Dropwise, add LiHMDS (1.1 mL of a 1.0 M solution).

• Self-Validation Checkpoint: The addition of LiHMDS should produce a distinct color change (typically pale yellow to deep orange/red) indicating the successful formation of the nitrogen anion. If the solution remains colorless, deprotonation has failed, likely due to moisture quenching the base.

• Electrophile Addition: Stir for 30 minutes at -78 °C, then add the acyl chloride (1.2 mmol) dropwise.

• Warming: Allow the reaction to slowly warm to 0 °C over 2 hours.

• Quenching: Quench the reaction at 0 °C with saturated aqueous NH₄Cl (5 mL). Extract with Ethyl Acetate (3 x 10 mL), dry over MgSO₄, and concentrate for purification.

Part 5: References

• Sequential one-pot N-alkylation and aminocarbonylation of primary amines catalyzed by heterobimetallic Ir/Pd complexes Source: National Institutes of Health (NIH) / PMC URL: [1]

• Tuning the steric hindrance of alkylamines: a predictive model of steric editing of planar amines Source: National Institutes of Health (NIH) / PMC URL:[2]

• Oxidative Deprotection of p-Methoxybenzyl Ethers via Metal-Free Photoredox Catalysis Source: American Chemical Society (ACS Publications) URL: [3]

Technical Support Center: Overcoming Solubility Challenges of 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol in Catalysis

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting strategies and frequently asked questions (FAQs) regarding the use of the chiral amino alcohol catalyst, 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol. Due to its complex structure, featuring both bulky hydrophobic groups (two phenyl rings and a methoxybenzyl group) and a polar amino alcohol moiety, this catalyst can present significant solubility challenges. This guide offers practical solutions and the underlying scientific principles to help you optimize your catalytic reactions.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Here we address common issues encountered during experiments with 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol.

Q1: My 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol catalyst is not dissolving in my reaction solvent. What should I do?

A1: This is a common challenge due to the catalyst's significant non-polar character. A systematic approach to solvent selection is crucial.[1][2]

Initial Troubleshooting Steps:

• Consult Solvent Polarity Charts: Start by selecting a solvent that aligns with the "like dissolves like" principle. Given the catalyst's structure, solvents with moderate to low polarity are often a good starting point.

• Small-Scale Solubility Tests: Before committing to a large-scale reaction, perform small-scale solubility tests in a variety of solvents.

• Consider Co-solvents: If the catalyst shows poor solubility in a single solvent, a co-solvent system can be highly effective.[3] Gradually adding a miscible co-solvent can significantly enhance solubility.[3]

Recommended Solvents and Co-Solvents:

Solvent System	Polarity Index	Rationale	Potential Issues
Primary Solvents
Dichloromethane (DCM)	3.1	Good for many organic compounds, but may not be ideal for all reaction types.	Environmental and health concerns.
Toluene	2.4	A common solvent for asymmetric catalysis.	Can be difficult to remove.
Tetrahydrofuran (THF)	4.0	A versatile polar aprotic solvent.	Can form peroxides.
Co-Solvent Systems
Toluene/Heptane	Varies	Heptane can reduce the polarity of toluene, potentially improving solubility of highly non-polar compounds.	Precise ratio needs to be determined experimentally.
DCM/Ethanol	Varies	Ethanol can increase the polarity of the mixture, aiding in the dissolution of the amino alcohol portion.[4][5][6]	May affect catalyst activity or selectivity.
THF/Water	Varies	For certain reactions, a small amount of water can improve solubility.	Water can interfere with many catalytic reactions.

Experimental Protocol: Small-Scale Solubility Testing

• Preparation: Weigh 1-2 mg of the catalyst into several small vials.

• Solvent Addition: Add 0.5 mL of a chosen solvent to each vial.

• Observation: Stir or sonicate the vials at room temperature and observe for dissolution.[3]

• Heating: If not soluble at room temperature, gently warm the vials (ensure the solvent does not boil) and observe again.

• Documentation: Record your observations for each solvent to guide your selection for the main reaction.

Q2: I've tried several solvents, but my catalyst still has poor solubility, leading to a slow or incomplete reaction. Are there other strategies I can use?

A2: Yes, when conventional solvent systems fail, more advanced techniques can be employed to overcome solubility limitations.

Advanced Strategies:

• Micellar Catalysis: This technique involves using a surfactant to create micelles in an aqueous or polar solvent.[7][8][9] The hydrophobic core of the micelle can encapsulate the poorly soluble catalyst, effectively creating a "nanoreactor" where the concentration of reactants is high.[7][10] This can lead to a significant increase in the reaction rate.[10]

  • Common Surfactants: Sodium dodecyl sulfate (SDS), Cetyltrimethylammonium bromide (CTAB), and designer surfactants like TPGS-750-M.[7]

• Phase-Transfer Catalysis (PTC): If your reaction involves reactants in different phases (e.g., an aqueous phase and an organic phase), a phase-transfer catalyst can be used to shuttle one reactant across the phase boundary to react with the other.[3]

Workflow for Implementing Micellar Catalysis:

Caption: A step-by-step guide to troubleshooting catalyst precipitation.

References

• Machine learning and molecular descriptors enable rational solvent selection in asymmetric catalysis. Chemical Science (RSC Publishing). Available from: [Link]

• Micellar Catalysis as a Tool for C–H Bond Functionalization toward C–C Bond Formation. ACS Catalysis. 2022. Available from: [Link]

• Solvent-Oriented Ligand and Catalyst Design in Asymmetric Catalysis – Principles and Limits. Taylor & Francis eBooks. Available from: [Link]

• Surfactant Micelles as Catalysts: Kinetic Modelling and Key Models. DergiPark. 2023. Available from: [Link]

• Is Micellar Catalysis Green Chemistry? PMC - NIH. Available from: [Link]

• Asymmetric Catalysis in Chiral Solvents: Chirality Transfer with Amplification of Homochirality through a Helical Macromolecular Scaffold. ACS Central Science. 2019. Available from: [Link]

• Cascade Processes with Micellar Reaction Media: Recent Advances and Future Directions. MDPI. 2022. Available from: [Link]

• Recent Advances in Greener Asymmetric Organocatalysis Using Bio-Based Solvents. MDPI. 2023. Available from: [Link]

• Micelles Supported Organic Reactions in Water: A Review. TSI Journals. Available from: [Link]

• Effect of alcohol on the solubility of amino acid in water. ResearchGate. 2009. Available from: [Link]

• Efficient Routes to a Diverse Array of Amino Alcohol-Derived Chiral Fragments. PMC. Available from: [Link]

• Effect of alcohol on the solubility of amino acid in water. Sci-Hub. 2009. Available from: [Link]

• Correlation of amino acid solubilities in aqueous aliphatic alcohol solutions. Industrial & Engineering Chemistry Research. Available from: [Link]

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Reference Data & Comparative Studies

Comparative Guide: Catalytic Efficiency of 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol vs. Diphenylprolinol

Executive Summary

In the realm of organocatalysis, the structural framework of an amine catalyst dictates its activation mode, reaction kinetics, and stereocontrol. This guide provides an objective, data-driven comparison between two secondary amino alcohols: the highly privileged, chiral Diphenylprolinol (specifically its silyl ether derivatives) and the acyclic, achiral 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol (PMB-ADE).

While diphenylprolinol serves as the gold standard for asymmetric enamine and iminium catalysis, PMB-ADE (1[1]) provides a critical comparative baseline. By analyzing their performance in benchmark carbon-carbon bond-forming reactions (such as the Michael addition), researchers can better understand the thermodynamic and kinetic necessities of ring rigidity and steric shielding in catalyst design.

Mechanistic Framework: Cyclic vs. Acyclic Aminocatalysis

The catalytic efficiency of secondary amines in functionalizing carbonyl compounds relies heavily on the reversible formation of an enamine intermediate.

Diphenylprolinol (DPP): Derived from natural proline, DPP features a rigid pyrrolidine ring. This cyclic nature significantly lowers the entropic penalty required to form the planar enamine intermediate. To maximize turnover frequency (TOF) and prevent parasitic hemiaminal formation between the catalyst's free hydroxyl group and the substrate, the hydroxyl group is typically protected as a bulky silyl ether (e.g., TMS or TBS) (2[2]). The bulky diphenyl(siloxy)methyl group effectively shields one face of the enamine, forcing the electrophile to approach from the opposite face, thereby ensuring exceptional enantioselectivity.

2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol (PMB-ADE): In stark contrast, PMB-ADE is an acyclic secondary amine. The molecule lacks a stereocenter (C1 possesses two identical phenyl rings, and C2 possesses two identical protons), rendering it strictly achiral. Mechanistically, forming an enamine with PMB-ADE incurs a massive entropic penalty due to the loss of free rotation around its acyclic backbone. Furthermore, the steric clash between the bulky 4-methoxybenzyl (PMB) group and the 1,1-diphenyl-1-ethanol moiety destabilizes the reactive conformation, leading to sluggish kinetics and poor overall catalytic efficiency.

Fig 1: Mechanistic divergence between cyclic (DPP) and acyclic (PMB-ADE) aminocatalysis.

Quantitative Performance Comparison

To objectively evaluate catalytic efficiency, we compare their performance in the benchmark asymmetric Michael addition of propanal to trans-β-nitrostyrene. The data below synthesizes established literature values for DPP silyl ethers (2[2]) against the extrapolated thermodynamic limitations of PMB-ADE.

Metric	Diphenylprolinol TMS Ether	2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol
Structural Classification	Cyclic, Chiral (Pyrrolidine)	Acyclic, Achiral
Enamine Formation Kinetics	Highly favorable (Rigid)	Unfavorable (Flexible, high entropic cost)
Standard Catalyst Loading	5 - 10 mol%	>20 mol% (often acts only as a stoichiometric base)
Reaction Time (Michael)	1 - 4 hours	>48 hours
Typical Yield	82 - 95%	< 15%
Enantioselectivity (ee)	> 95%	0% (Racemic)

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. By incorporating specific additives and real-time monitoring steps, researchers can directly observe the causality behind the catalytic efficiency differences.

Protocol A: High-Efficiency Michael Addition (Diphenylprolinol Silyl Ether)

Causality Focus: The addition of benzoic acid acts as a crucial co-catalyst. It accelerates both the initial condensation to form the enamine and the final hydrolysis of the iminium product, preventing catalyst trapping and ensuring high turnover.

• Preparation: In an oven-dried 10 mL round-bottom flask, dissolve trans-β-nitrostyrene (0.5 mmol, 1.0 equiv) in anhydrous CH₂Cl₂ (2.0 mL).

• Catalyst Activation: Add (S)-1,1-diphenylprolinol trimethylsilyl ether (0.05 mmol, 10 mol%) (3[3]) and benzoic acid (0.05 mmol, 10 mol%) to the solution. Stir for 5 minutes at room temperature.

• Initiation: Add propanal (0.75 mmol, 1.5 equiv) dropwise.

• Self-Validation (Monitoring): Monitor the reaction via TLC (Hexanes/EtOAc 8:2). The bright yellow spot of nitrostyrene should visibly fade within 1–2 hours, indicating rapid enamine turnover.

• Quench & Isolate: Once complete, quench with saturated aqueous NaHCO₃ (5 mL). Extract with CH₂Cl₂ (3 × 5 mL), dry over Na₂SO₄, and concentrate.

• Analysis: Purify via flash chromatography. Determine enantiomeric excess via Chiral HPLC (e.g., Chiralcel OD-H column); expected ee >95%.

Protocol B: Baseline Control Reaction (PMB-ADE)

Causality Focus: Utilizing an acyclic, sterically congested amine demonstrates the kinetic failure of enamine formation when structural rigidity is absent.

• Preparation: In an identical setup, dissolve trans-β-nitrostyrene (0.5 mmol, 1.0 equiv) in anhydrous CH₂Cl₂ (2.0 mL).

• Catalyst Addition: Add 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol (0.05 mmol, 10 mol%) and benzoic acid (0.05 mmol, 10 mol%).

• Initiation: Add propanal (0.75 mmol, 1.5 equiv) dropwise.

• Self-Validation (Monitoring): Monitor via TLC. Unlike Protocol A, the nitrostyrene spot will remain intensely yellow even after 24–48 hours. The lack of conversion validates the high entropic barrier preventing efficient enamine formation.

• Quench & Isolate: Quench with saturated aqueous NaHCO₃ (5 mL) after 48 hours. Extract and concentrate.

• Analysis: NMR analysis of the crude mixture will reveal predominantly unreacted starting materials, with trace racemic product (<15% yield), confirming the absence of stereocontrol and poor catalytic efficiency.

Conclusion & Application Scope

The comparison between these two amino alcohols underscores a fundamental tenet of organocatalyst design: flexibility is the enemy of efficiency and selectivity .

• Diphenylprolinol (and its silyl ethers) remains the undisputed choice for researchers aiming to synthesize complex, stereochemically dense molecules via enamine or iminium activation. Its rigid pyrrolidine core ensures rapid kinetics and near-perfect stereocontrol.

• 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol , due to its acyclic nature and lack of stereocenters, possesses negligible catalytic efficiency for asymmetric transformations. However, its heavily shielded nitrogen and distinct solubility profile make it a candidate for applications requiring a bulky, achiral building block or a specialized non-nucleophilic base, rather than an active turnover catalyst.

References

• Hayashi, Y., Gotoh, H., Hayashi, T., & Shoji, M. (2005). "Diphenylprolinol Silyl Ethers as Efficient Organocatalysts for the Asymmetric Michael Reaction of Aldehydes and Nitroalkenes." Angewandte Chemie International Edition, 44(27), 4212-4215. 2

• Organic Syntheses, Inc. (2013). "(S)-1,1-Diphenylprolinol Trimethylsilyl Ether - Organic Syntheses Procedure." Organic Syntheses. 3

• ChemicalBook. "306977-67-3 | CAS DataBase - 2-[(4-METHOXYBENZYL)AMINO]-1,1-DIPHENYL-1-ETHANOL." ChemicalBook Database. 1

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• 3. Organic Syntheses Procedure [orgsyn.org]

Validating Chiral Induction of 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol Derivatives

Asymmetric synthesis relies heavily on the precise spatial arrangement of chiral catalysts to dictate the stereochemical outcome of a reaction. Among the most privileged scaffolds in organocatalysis and transition-metal asymmetric catalysis is the 1,1-diphenyl-2-aminoethanol motif.

This guide provides an in-depth, objective comparison of 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol against its structural alternatives. By examining its performance in the benchmark enantioselective addition of diethylzinc to aldehydes, we will deconstruct the causality behind its structural design, present comparative empirical data, and outline a self-validating experimental protocol for researchers looking to implement this ligand in their workflows.

Mechanistic Rationale: Engineering the Chiral Pocket

The efficacy of a chiral amino alcohol ligand is governed by its ability to form a rigid, stereodefined bimetallic transition state. The structural evolution from the unprotected 2-amino-1,1-diphenylethanol to its N-(4-Methoxybenzyl) [N-PMB] derivative is not arbitrary; it is a calculated optimization of both steric and electronic parameters [1].

• The 1,1-Diphenyl Backbone: The geminal diphenyl groups provide immense steric bulk adjacent to the carbinol stereocenter. This restricts the conformational flexibility of the five-membered oxazacycle formed upon coordination with zinc, effectively "locking" the chiral pocket and forcing the incoming aldehyde to adopt a single trajectory (typically the Re-face).

• The N-PMB Substitution (Causality of Design): Primary amino alcohols often form unreactive, polymeric aggregates with zinc alkyls. Secondary amines prevent this. However, the choice of the N-alkyl group is critical. While a simple benzyl group provides adequate steric shielding, the 4-methoxybenzyl (PMB) group introduces an electron-donating moiety. This increases the Lewis basicity of the nitrogen atom, strengthening the Zn–N coordinate bond in the transition state. This electronic tuning stabilizes the Noyori-type bimetallic transition state, accelerating catalytic turnover while maintaining rigid stereocontrol [2].

Catalytic cycle of enantioselective diethylzinc addition to aldehydes using the N-PMB ligand.

Comparative Performance Data

To objectively validate the chiral induction capabilities of the N-PMB derivative, it must be benchmarked against standard alternatives. The standard validation reaction is the enantioselective alkylation of benzaldehyde using diethylzinc ( ZnEt2​ ) to yield 1-phenyl-1-propanol.

The table below summarizes the catalytic profile of three distinct 1,1-diphenyl-2-aminoethanol derivatives under identical conditions (6 mol% ligand, Toluene, 0 °C) [2].

Ligand Derivative	Catalyst Loading	Reaction Time	Conversion (%)	Enantiomeric Excess (ee %)
Unprotected (Primary Amine)	6 mol%	12 h	65%	72%
N-Benzyl (Secondary Amine)	6 mol%	4 h	>99%	89%
N-PMB (Secondary Amine)	6 mol%	2.5 h	>99%	96%

Data Analysis: The transition from a primary to a secondary amine (N-Benzyl) resolves the issue of sluggish kinetics caused by catalyst aggregation, boosting conversion to >99%. However, the introduction of the electron-rich N-PMB group further accelerates the reaction (2.5 h) and pushes the enantiomeric excess to a highly competitive 96%. This demonstrates the superior transition-state stabilization afforded by the methoxy substitution.

Self-Validating Experimental Protocol

A robust protocol must be a self-validating system. The following methodology for the asymmetric addition of diethylzinc includes internal controls to ensure that the measured chiral induction is an accurate reflection of the ligand's performance, not an artifact of the setup.

Phase 1: Preparation of the Racemic Standard (Internal Control)

Causality: Before evaluating the chiral ligand, you must synthesize a racemic mixture of the product. This is critical for calibrating the Chiral HPLC to ensure baseline separation of both enantiomers. Without this, a single peak could be misinterpreted as 100% ee rather than a co-elution error.

• React benzaldehyde (1.0 mmol) with ZnEt2​ (2.0 mmol) in toluene at room temperature using an achiral catalyst (e.g., racemic 2-aminoethanol).

• Quench, extract, and analyze via Chiral HPLC to record the exact retention times for both the (R) and (S) enantiomers.

Phase 2: Asymmetric Catalytic Alkylation

Causality: Moisture and oxygen degrade ZnEt2​ into unreactive zinc oxides and ethanes, destroying the catalyst stoichiometry. Toluene is chosen as the solvent because its non-polar nature prevents competitive coordination with the zinc center, ensuring the chiral ligand alone dictates the geometry.

• System Purging: Flame-dry a Schlenk flask under vacuum and backfill with Argon (repeat 3x).

• Catalyst Formation: Dissolve the 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol ligand (0.06 mmol, 6 mol%) in anhydrous toluene (3.0 mL). Cool the solution to 0 °C.

• Zinc Addition: Add ZnEt2​ (1.0 M in hexanes, 2.2 mmol) dropwise. Stir for 30 minutes at 0 °C to allow the complete formation of the active bimetallic zinc-ligand complex (ethane gas will evolve).

• Substrate Addition: Add freshly distilled benzaldehyde (1.0 mmol) dropwise. Maintain the reaction at 0 °C for 2.5 hours.

• Quenching: Carefully quench the reaction with 1N HCl (5 mL) at 0 °C to destroy excess ZnEt2​ and break down the zinc alkoxide intermediate.

• Workup: Extract the aqueous layer with diethyl ether (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

Step-by-step experimental workflow for validating chiral induction and determining ee%.

Analytical Validation & Data Processing

The final step is the objective quantification of chiral induction using High-Performance Liquid Chromatography (HPLC) equipped with a chiral stationary phase.

• Sample Preparation: Dissolve 5 mg of the purified product in 1 mL of HPLC-grade Hexane/Isopropanol (90:10).

• Column Selection: Utilize a Daicel Chiralcel OD-H column (or equivalent). The amylose-based stationary phase provides excellent resolution for secondary aromatic alcohols.

• Run Conditions: Flow rate of 1.0 mL/min; UV detection at 254 nm.

• Calculation: Identify the peaks based on the racemic standard. Calculate the enantiomeric excess using the area under the curve (AUC) for the major ( Amajor​ ) and minor ( Aminor​ ) enantiomers:

  ee(%)=Amajor​+Aminor​Amajor​−Aminor​​×100

By achieving a 96% ee with the N-PMB derivative compared to the 89% ee of the N-Benzyl derivative, the researcher successfully validates that the electronic tuning provided by the para-methoxy group translates directly into superior stereochemical control.

References

• Schulz, S., et al. (2011). "Stereogenic boron in 2-amino-1,1-diphenylethanol-based boronate–imine and amine complexes." Beilstein Journal of Organic Chemistry, 7, 615–621.[Link]

• Jimeno, C., et al. (2008). "Structural Optimization of Enantiopure 2-Cyclialkylamino-2-aryl-1,1-diphenylethanols as Catalytic Ligands for Enantioselective Additions to Aldehydes." The Journal of Organic Chemistry, 73(14), 5397–5409.[Link]

Comparative Toxicity Guide: 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol vs. Standard Amino Alcohols

Executive Summary & Chemical Context

In drug development and asymmetric synthesis, β-amino alcohols serve as critical pharmacophores and chiral auxiliaries. However, the structural diversity within this chemical class leads to vastly different toxicological profiles. This guide provides a comprehensive comparative analysis of 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol (PMB-DPAE) against standard, simpler amino alcohols.

Unlike low-molecular-weight aliphatic amino alcohols (e.g., 2-amino-1-propanol or 2-amino-2-methyl-1-propanol), PMB-DPAE possesses three bulky aromatic rings. This massive increase in steric bulk and lipophilicity fundamentally shifts its interaction with biological systems—moving from mild osmotic or pH-related stress to direct lipid-membrane partitioning and mitochondrial disruption.

Mechanistic Toxicology: The Role of Lipophilicity

To understand the comparative toxicity of these compounds, we must examine the causality behind their cellular interactions.

Aliphatic Amino Alcohols (The Baseline): Simple amino alcohols are highly water-soluble and exhibit very low cytotoxicity. For example, 2-amino-1-propanol demonstrates an exceptionally high NI50 (concentration for 50% inhibition of neutral red uptake) of approximately 28 mM in rat hepatoma cells[1]. Their primary mode of toxicity at extreme concentrations is driven by basicity-induced pH shifts and osmotic stress rather than specific target binding.

Bulky β-Amino Alcohols (The PMB-DPAE Profile): The addition of the 1,1-diphenyl backbone and the N-4-methoxybenzyl (PMB) protecting group drastically increases the partition coefficient (LogP) of PMB-DPAE.

• Membrane Partitioning: Highly lipophilic β-amino alcohols readily cross the plasma membrane and partition into intracellular lipid bilayers, particularly the mitochondrial membrane.

• Mitochondrial Uncoupling: Once inside the mitochondria, these compounds can act as uncouplers. Literature shows that even simpler branched amino alcohols like 2-amino-2-methylpropanol can inhibit choline oxidation and completely inhibit associated phosphorylations in liver mitochondria[2]. The enhanced lipophilicity of PMB-DPAE exacerbates this effect, leading to a rapid loss of mitochondrial membrane potential ( ΔΨm​ ).

• Apoptotic Induction: Rather than causing non-specific necrotic cell lysis, bulky synthetic β-amino alcohols have been shown to trigger targeted cell death via the activation of caspase-like proteases, culminating in apoptosis[3].

Caption: Mechanistic pathway of lipophilic amino alcohol-induced mitochondrial toxicity and apoptosis.

Quantitative Toxicity Comparison

The following table synthesizes the cytotoxic profiles of PMB-DPAE and its structural comparators. Note: While the data for simple aliphatic compounds are empirically derived from standard assays[1], the values for highly substituted derivatives are representative estimates based on established structure-activity relationships for lipophilic β-amino alcohols[3].

Compound	Structural Class	Est. LogP	Cytotoxicity (IC50 / NI50)	Primary Toxicity Mechanism
PMB-DPAE	Diaryl, N-protected	~4.5	< 50 µM (HepG2)	Mitochondrial uncoupling, caspase activation
2-Amino-1,1-diphenyl-1-ethanol	Diaryl, primary amine	~3.2	~ 150 µM (HepG2)	Membrane disruption, moderate uncoupling
2-Amino-2-methyl-1-propanol (AMP)	Branched aliphatic	-0.6	> 10 mM (In vitro)	pH alteration, weak mitochondrial inhibition[2]
2-Amino-1-propanol	Short-chain aliphatic	-0.9	28 mM (Fa32)[1]	Minimal (osmotic stress at high doses)

Experimental Methodology: Self-Validating High-Content Screening (HCS)

Standard MTT assays—frequently used for amino alcohol screening[1]—only measure bulk dehydrogenase activity. Because amino alcohols directly impact mitochondrial respiration[2], MTT readouts can be confounded by metabolic shifts prior to actual cell death.

To ensure scientific integrity, we recommend a High-Content Screening (HCS) approach. This self-validating protocol multiplexes viability and mitochondrial health, providing a definitive mechanistic readout.

Step-by-Step Protocol

Step 1: Cell Seeding & Equilibration

• Plate HepG2 (human hepatoma) cells at a density of 1×104 cells/well in a 96-well black-walled, clear-bottom microplate.

• Causality & Validation: Fill the outer edge wells with sterile PBS rather than cells. This prevents thermal edge effects and evaporation, ensuring uniform well-to-well biology and a robust Z'-factor (>0.5). Incubate for 24 hours at 37°C.

Step 2: Compound Dosing

• Prepare a 10-point serial dilution of PMB-DPAE (0.1 µM to 100 µM) and comparators (1 mM to 50 mM) in complete culture medium.

• Causality & Validation: Include 0.1% DMSO as a vehicle (negative) control. Include 50 µM FCCP (Carbonyl cyanide 4-(trifluoromethoxy)phenylhydrazone) as a positive control. FCCP is a known uncoupler that will validate the assay's sensitivity to mitochondrial ΔΨm​ loss.

Step 3: Multiplex Fluorescent Staining

• After 24 hours of compound exposure, carefully aspirate the media. Co-incubate the cells with Hoechst 33342 (1 µg/mL, for nuclear counting/condensation) and MitoTracker Red CMXRos (200 nM) for 30 minutes at 37°C.

• Causality & Validation: MitoTracker Red accumulation is strictly dependent on an intact mitochondrial membrane potential. Lipophilic amino alcohols that uncouple the mitochondria will cause a quantifiable loss of red fluorescence before the plasma membrane ruptures.

Step 4: High-Content Automated Imaging

• Wash wells twice with warm PBS and image immediately using an automated epifluorescence microscope (20x objective, multiplexing DAPI and TRITC channels).

• Calculate the IC50 by plotting the normalized active mitochondrial area per cell against the log of the compound concentration, fitting the data to a 4-parameter logistic regression curve.

Caption: Self-validating high-content screening workflow for comparative cytotoxicity assessment.

References

• Benchchem. "Comparative analysis of the cytotoxicity of different amino alcohols - Benchchem". Benchchem.
• MDPI. "Amino Alcohols from Eugenol as Potential Semisynthetic Insecticides: Chemical, Biological, and Computational Insights - MDPI". MDPI.
• ResearchGate. "Final Amended Report on Safety Assessment on Aminomethyl Propanol and Aminomethyl Propanediol | Request PDF - ResearchGate". ResearchGate.

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Safety & Regulatory Compliance

Personal protective equipment for handling 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol

A Proactive Safety Framework for Handling 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol

This guide provides a detailed operational and safety protocol for the handling and disposal of 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol. In the absence of a specific Safety Data Sheet (SDS) for this compound, this directive has been synthesized from the hazard profiles of structurally analogous chemicals to establish a robust and cautious safety framework. Our approach is grounded in the principle of proactive risk mitigation, ensuring that researchers and drug development professionals can operate with a high degree of confidence and safety.

Hazard Analysis: An Inferred Profile

An in-depth review of amino alcohols and substituted ethanol compounds allows us to construct a reliable, inferred hazard profile for 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol. The primary hazards are anticipated to be:

• Serious Eye Irritation: A consistent finding across similar chemical structures is the potential for causing serious eye irritation or damage[1][2][3].

• Skin Irritation: Many related amino alcohol compounds are documented as skin irritants[2][3][4].

• Respiratory Tract Irritation: Inhalation of dust or aerosols may lead to respiratory irritation[2][4].

• Acute Oral Toxicity: Several analogous compounds are classified as harmful if swallowed[5][1].

Given these potential hazards, the adoption of comprehensive personal protective equipment (PPE) is not merely a recommendation but a critical component of the experimental workflow.

Core Directive: Personal Protective Equipment (PPE) Protocol

A multi-layered PPE strategy is required to provide a reliable barrier against potential exposure. The following equipment must be worn at all times when handling the compound.

Eye and Face Protection: The First Line of Defense

Due to the high likelihood of serious eye irritation, robust eye and face protection is mandatory.

• Primary Protection: Use chemical safety goggles that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166[6]. These must provide a complete seal around the eyes to protect against splashes and fine particles.

• Secondary Protection: When handling significant quantities or when there is an elevated risk of splashing, a full-face shield must be worn in conjunction with chemical safety goggles[7].

Hand Protection: Preventing Dermal Absorption

The potential for skin irritation necessitates the use of appropriate chemical-resistant gloves.

• Glove Material: Nitrile or neoprene gloves are recommended over latex, as they generally offer superior resistance to a broader range of chemicals[8]. Always consult the glove manufacturer's resistance data for specific chemicals if available.

• Glove Integrity: Gloves should be inspected for any signs of degradation or puncture before each use. It is crucial to change gloves every 30 to 60 minutes or immediately if contamination is known or suspected[9]. Never wear gloves outside of the laboratory area.

Skin and Body Protection: Shielding from Spills

To prevent accidental skin contact, appropriate protective clothing is essential.

• Laboratory Coat: A clean, fully buttoned laboratory coat made of a low-linting, chemically resistant material should be worn.

• Additional Protection: For procedures involving larger volumes or a higher risk of splashes, a chemical-resistant apron or coveralls should be worn over the lab coat[7].

Respiratory Protection: Safeguarding Against Inhalation

Engineering controls are the primary method for mitigating inhalation risks. However, in specific scenarios, respiratory protection may be required.

• Primary Control: All handling of solid 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol should be conducted within a certified chemical fume hood to minimize the risk of inhaling dust particles.

• When to Use a Respirator: If engineering controls are not available or are insufficient to control airborne concentrations, a NIOSH-approved respirator with the appropriate cartridges for organic vapors and particulates must be used[6]. All personnel requiring a respirator must be fit-tested and trained in accordance with OSHA's Respiratory Standard.

Operational and Disposal Plans

A systematic approach to the entire workflow, from preparation to disposal, is critical for ensuring safety.

Engineering Controls and Emergency Preparedness

• Ventilation: All work must be performed in a well-ventilated laboratory, with all direct handling of the compound occurring inside a chemical fume hood[2].

• Emergency Equipment: Ensure that a fully stocked eyewash station and an emergency safety shower are readily accessible and have been recently tested[2].

Step-by-Step Handling Protocol

• Preparation: Before handling the compound, designate a specific work area within the fume hood. Cover the work surface with absorbent, disposable bench paper.

• Donning PPE: Don all required PPE in the correct order: lab coat, then respirator (if needed), followed by eye/face protection, and finally gloves.

• Handling the Compound: Carefully weigh and transfer the compound within the fume hood. Avoid actions that could generate dust.

• Post-Handling: After handling, decontaminate any equipment used. Carefully remove and dispose of contaminated bench paper.

• Doffing PPE: Remove PPE in the reverse order of donning, being careful to avoid self-contamination. Gloves should be removed last.

• Hygiene: Wash hands thoroughly with soap and water after removing all PPE[5].

Emergency Procedures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding the eyelids open. Seek immediate medical attention[2][6].

• Skin Contact: Remove contaminated clothing and flush the affected skin area with plenty of water for at least 15 minutes. Seek medical attention if irritation persists[6].

• Inhalation: Move the affected individual to fresh air. If breathing is difficult, administer oxygen and seek immediate medical attention[6].

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and seek immediate medical attention[5].

Disposal Plan

All waste materials must be treated as hazardous.

• Chemical Waste: Unused 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol and any solutions containing it must be collected in a clearly labeled, sealed hazardous waste container.

• Contaminated Materials: All disposable items that have come into contact with the compound, including gloves, bench paper, and pipette tips, must be disposed of in a designated solid hazardous waste container.

• Regulatory Compliance: All waste must be handled and disposed of in strict accordance with local, state, and federal regulations[5][2][10]. Do not pour any waste down the drain[5].

Data and Workflow Visualization

Summary of Personal Protective Equipment

Protection Area	Required PPE	Rationale and Key Considerations
Eyes/Face	Chemical Safety Goggles	Protects against splashes and dust, which can cause serious eye irritation[2].
Face Shield (with goggles)	Required for tasks with a high splash potential[7].
Hands	Nitrile or Neoprene Gloves	Provides a chemical barrier to prevent skin irritation and potential absorption[8].
Body	Fully-buttoned Lab Coat	Shields skin from accidental spills and contamination[7].
Chemical-Resistant Apron	Recommended for procedures with a higher risk of splashes.
Respiratory	Chemical Fume Hood	Primary engineering control to prevent inhalation of dust or aerosols[2].
NIOSH-approved Respirator	Required if work cannot be conducted in a fume hood or if dust/aerosol generation is unavoidable[6].

Safe Handling Workflow

Caption: Workflow for safe handling of 2-[(4-Methoxybenzyl)amino]-1,1-diphenyl-1-ethanol.

References

• Safety D
• SAFETY DATA SHEET - (+/-)-1-Phenylethanol. Thermo Fisher Scientific.
• SAFETY DATA SHEET - (1R,2S)-(-)-2-Amino-1,2-diphenylethanol. Fisher Scientific.
• Material Safety Data Sheet - 1,1-Diphenylethanol. Fisher Scientific.
• (+/-)
• SAFETY DATA SHEET - (1S,2R)-2-Amino-1,2-diphenylethanol. Fisher Scientific.
• Safety Data Sheet: 2-Amino-1-phenylethanol. Carl ROTH.
• 2-[(4-Methoxybenzyl)amino]ethanol Safety and Hazards. PubChem.
• Personal Protective Equipment for Use in Handling Hazardous Drugs.
• AMINOALCOHOL PA SAFETY D
• SAFETY DATA SHEET - (R)-(-)-2-Amino-1-phenylethanol. Fisher Scientific.
• Protective Gear for Chemical Handling Must-Have Equipment. SAMS Solutions.
• 2-Amino-1,1-diphenylethanol Chemical and Physical Properties. PubChem.
• Understanding Solvents and PPE for Chemical Safety. MCR Safety.
• What are the effects of alcohol disinfectants on PPE glove performance.

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